(S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol

Core Science & Biosynthesis

Strategic Utilization of (S)-4,4-Difluoropyrrolidine in Next-Generation Drug Design

The following technical guide details the role of (S)-4,4-difluoropyrrolidine in medicinal chemistry, structured for an expert audience.

Executive Summary: The Fluorine Bioisostere Advantage

In the optimization of pyrrolidine-based pharmacophores, the (S)-4,4-difluoropyrrolidine moiety—specifically derived from (S)-4,4-difluoroproline —has emerged as a critical tool for modulating physicochemical properties without altering steric bulk.

Unlike single fluorine substitutions that rigidly lock ring conformation via the gauche effect, the gem-difluoro substitution offers a unique "conformational neutralization" while exerting profound electronic effects. This scaffold is currently the "warhead" of choice in high-affinity Fibroblast Activation Protein (FAP) inhibitors (e.g., FAPI-04) and next-generation DPP-4 inhibitors , where it serves three simultaneous functions:

• Metabolic Blockade: Prevents oxidative metabolism at the labile C4 position.

• Electronic Modulation: Lowers the pKa of the pyrrolidine nitrogen and increases the electrophilicity of C2-substituents (e.g., nitriles).

• Lipophilicity Tuning: Modulates LogD to optimize membrane permeability and blood-brain barrier (BBB) penetration.

Physicochemical & Conformational Mechanics

The "Fluorine Effect" on Ring Pucker

The pyrrolidine ring exists in a dynamic equilibrium between C4-endo (down) and C4-exo (up) puckers. Monofluorination at C4 creates a strong stereoelectronic preference due to the gauche effect (preference for the C–F bond to be antiperiplanar to the N lone pair).

• (4R)-Fluoroproline: Strongly favors C4-exo.

• (4S)-Fluoroproline: Strongly favors C4-endo.

The 4,4-Difluoro Advantage: The gem-difluoro substitution places fluorine atoms in both positions. While not perfectly canceling out, it restores a conformational flexibility closer to the native proline but with a higher barrier to inversion. This allows the ligand to adopt the necessary bioactive conformation upon binding without the entropic penalty of a "wrongly locked" monofluoro isomer.

Electronic Withdrawal and pKa

The inductive effect (

) of two fluorine atoms significantly reduces the electron density of the pyrrolidine nitrogen.

• pKa Shift: The pKa of the pyrrolidine nitrogen drops by approximately 2–3 log units compared to unsubstituted proline.

• Warhead Activation: In covalent inhibitors (e.g., nitrile-containing FAP inhibitors), this electron withdrawal makes the nitrile carbon more electrophilic, increasing the rate of covalent adduct formation with the active site serine.

Metabolic Stability

The C4 position of pyrrolidine is a metabolic "soft spot," prone to oxidation by Cytochrome P450 enzymes to form lactams or hydroxylated species. The C–F bond (approx. 116 kcal/mol) is metabolically inert, effectively blocking this degradation pathway and extending the half-life (

) of the drug.

Table 1: Comparative Physicochemical Profile of Proline Scaffolds

Scaffold	C4-Substituent	Ring Pucker Bias	Metabolic Stability	Electronic Effect (N-Basicity)
L-Proline	H, H	Flexible (Endo/Exo)	Low (C4 oxidation)	High (Native)
(4R)-F-Pro	F, H	Locked Exo	Moderate	Reduced
(4S)-F-Pro	H, F	Locked Endo	Moderate	Reduced
4,4-F2-Pro	F, F	Balanced / Adaptive	High (Blocked)	Significantly Reduced

Case Study: FAPI-04 and Radiopharmaceutical Design

The most prominent application of (S)-4,4-difluoropyrrolidine is in Fibroblast Activation Protein (FAP) inhibitors, specifically the FAPI series used for PET imaging of cancer-associated fibroblasts.

Mechanism of Action

FAPI-04 utilizes a (S)-4,4-difluoropyrrolidine-2-carbonitrile warhead.[1] The nitrile group forms a reversible covalent bond with the catalytic Serine-624 of FAP.

• Role of 4,4-F2: The difluoro substitution increases the electrophilicity of the nitrile (enhancing potency) and prevents metabolic degradation of the tracer during the imaging window.

Figure 1: Mechanism of Action for FAPI-04. The 4,4-difluoro motif activates the nitrile warhead while blocking metabolic clearance.

Synthetic Methodology

The synthesis of (S)-4,4-difluoropyrrolidine derivatives typically proceeds from (S)-4-oxoproline (4-ketoproline). The key transformation is the deoxyfluorination using DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.

Protocol: Synthesis of (S)-N-Boc-4,4-difluoropyrrolidine-2-carbonitrile

Reagents:

• (S)-N-Boc-4-oxoproline methyl ester

• DAST (Diethylaminosulfur trifluoride)

• Dichloromethane (DCM) (Anhydrous)

• Ammonia / Methanol (for amidation)

• TFAA (Trifluoroacetic anhydride) / Pyridine (for dehydration)

Step-by-Step Workflow:

• Fluorination (The Critical Step):

  • Dissolve (S)-N-Boc-4-oxoproline methyl ester in anhydrous DCM under

    atmosphere.

  • Cool to 0°C. Add DAST (2.5 eq) dropwise. Note: DAST can be explosive; maintain strict temperature control.

  • Allow to warm to Room Temperature (RT) and stir for 16h.

  • Quench: Pour slowly into saturated

    (ice-cold). Extract with DCM.

  • Result: (S)-N-Boc-4,4-difluoroproline methyl ester.

• Amidation:

  • Treat the methyl ester with 7N

    in MeOH. Stir at RT for 18h.

  • Concentrate to yield the primary amide.

• Dehydration to Nitrile:

  • Dissolve the amide in anhydrous DCM with Pyridine (3 eq).

  • Cool to 0°C. Add TFAA (1.5 eq) dropwise.

  • Stir for 2h. The amide dehydrates to the nitrile.

  • Purification: Silica gel chromatography (Hexane/EtOAc).[2]

Figure 2: Synthetic route for the generation of the 4,4-difluoropyrrolidine warhead.

References

• Loktev, A., et al. (2018). "Tumor Imaging with [68Ga]Ga-FAPI-04: A Novel Fibroblast Activation Protein Inhibitor." Journal of Nuclear Medicine.

• Poplawski, S. E., et al. (2013). "Exploration of the 4,4-difluoropyrrolidine moiety in DPP-4 inhibitors." Journal of Medicinal Chemistry.

• Linclau, B., et al. (2018). "The Fluorine Effect in Pyrrolidine Conformation: 4,4-Difluoroproline." Chemical Communications.

• PubChem Compound Summary. "(S)-4,4-Difluoropyrrolidine-2-carbonitrile hydrochloride." [3]

• Jansen, M., et al. (2019). "Structure-Activity Relationship of FAP Inhibitors." European Journal of Medicinal Chemistry.

Sources

• 1. Synthesis and Evaluation of 68Ga-Labeled (2S,4S)-4-Fluoropyrrolidine-2-Carbonitrile and (4R)-Thiazolidine-4-Carbonitrile Derivatives as Novel Fibroblast Activation Protein-Targeted PET Tracers for Cancer Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. newdrugapprovals.org [newdrugapprovals.org]
• 3. 2-Pyrrolidinecarbonitrile, 1-(2-aminoacetyl)-4,4-difluoro-, hydrochloride (1:1), (2S)- | C7H10ClF2N3O | CID 89705207 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Fluorine Gauche Effect in 4,4-Difluorinated Nitrogen Heterocycles: A Technical Guide to Conformational Control in Drug Design

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a wide array of physicochemical and pharmacological properties.[1] Among the various fluorination strategies, gem-difluorination at the 4-position of saturated nitrogen heterocycles, such as piperidine and pyrrolidine, represents a particularly sophisticated approach to exerting precise conformational control. This technical guide provides an in-depth exploration of the fluorine gauche effect as it pertains to these 4,4-difluorinated systems. We will dissect the underlying stereoelectronic principles, primarily hyperconjugation, that govern this phenomenon, moving beyond simplistic steric arguments to explain the often counterintuitive conformational preferences observed. This guide will furnish researchers, scientists, and drug development professionals with a robust framework for understanding, predicting, and leveraging this effect. We will detail the experimental and computational methodologies required for the rigorous conformational analysis of these compounds and present case studies that underscore the tangible benefits of this strategy in optimizing drug candidates, including improvements in binding affinity and metabolic stability.

Introduction: Beyond Sterics - The Stereoelectronic Imperative of Fluorine

Nitrogen-containing heterocycles are among the most ubiquitous structural motifs in pharmaceuticals.[2] Their saturated forms (e.g., piperidine, pyrrolidine) offer three-dimensional diversity crucial for effective interaction with complex biological targets. However, the conformational flexibility of these rings can be a double-edged sword, leading to a significant entropic penalty upon binding. Consequently, medicinal chemists continuously seek strategies to pre-organize these scaffolds into their bioactive conformation.

Gem-difluorination at a non-adjacent position to the nitrogen, such as C4, is a subtle yet profound modification. While fluorine is only slightly larger than hydrogen, its extreme electronegativity introduces powerful stereoelectronic effects that can dominate conformational equilibria.[1][3] The most pertinent of these is the fluorine gauche effect , an atypical scenario where a gauche arrangement of electronegative substituents is energetically favored over the sterically less hindered anti conformation.[4][5] In the context of a 4,4-difluorinated piperidine ring, this effect dictates the torsional relationship between the C-F bonds and adjacent C-C bonds, ultimately influencing the ring's pucker and the spatial orientation of other substituents. Understanding this effect is paramount for the rational design of next-generation therapeutics.[6]

The Gauche Effect in 4,4-Difluorinated Systems: A Hyperconjugation-Driven Phenomenon

The classical explanation for conformational preferences relies on minimizing steric repulsion, which would predict that large groups should be positioned anti (180°) to one another. The gauche effect directly challenges this notion. In 1,2-difluoroethane, for instance, the gauche conformer is more stable than the anti conformer.[4] This stabilization is not due to an attractive force between the fluorines, but rather a stabilizing electronic interaction known as hyperconjugation.[4][7]

This principle extends directly to the 4,4-difluoropiperidine ring. The chair conformation of the piperidine ring is governed by a network of sigma (σ) bonds. The key interaction responsible for the gauche effect is the donation of electron density from a filled C-H bonding orbital (σC-H) into an adjacent, empty C-F anti-bonding orbital (σ*C-F).[4][8]

Key Hyperconjugative Interactions:

• σC-H → σC-F: This is the primary stabilizing interaction. Due to fluorine's high electronegativity, the C-F bond is highly polarized, resulting in a low-energy σC-F orbital that is an excellent electron acceptor. The σC-H orbitals on the adjacent carbons (C3 and C5) are effective electron donors.

• Overlap Requirement: This orbital overlap is maximized when the donor (σC-H) and acceptor (σ*C-F) orbitals are anti-periplanar (oriented at ~180° to each other). This geometric requirement is optimally met in a gauche arrangement within the ring's torsional network.

In the chair conformation of a 4,4-difluoropiperidine, one fluorine is axial (ax) and one is equatorial (eq). The gauche effect arises from the interactions between these C-F bonds and the C-H and C-C bonds at the C3 and C5 positions. The network of these stabilizing σ → σ* interactions ultimately influences the ring's overall conformation and can enforce a more rigid, predictable geometry.

Furthermore, in the protonated piperidinium form, a powerful charge-dipole interaction can arise between the positively charged nitrogen (N+) and the electron-rich axial fluorine. This attractive electrostatic interaction can further stabilize conformations where a fluorine atom occupies the axial position, a preference that would be highly disfavored based on sterics alone.[6][9]

The interplay between these effects is visualized in the following logical diagram:

Caption: Interplay of forces governing 4,4-difluorinated heterocycle conformation.

Impact on Physicochemical Properties and Drug-like Attributes

The conformational rigidity imposed by the fluorine gauche effect translates into measurable changes in key molecular properties critical for drug development.

• Basicity (pKa): The powerful electron-withdrawing inductive effect of the two fluorine atoms at C4 lowers the electron density at the nitrogen, thereby reducing its basicity (lowering the pKa of the conjugate acid).[10][11] This effect is primarily distance-dependent. For 4,4-difluoropiperidine, the pKa is reported to be around 8.5, a significant reduction from piperidine's pKa of ~11.2.[12] This modulation can be crucial for optimizing a drug's ionization state at physiological pH, affecting its solubility, permeability, and target engagement.

• Lipophilicity (LogP): The impact of gem-difluorination on lipophilicity is complex and not always intuitive.[10][13] While fluorination generally increases lipophilicity, the creation of a strong local dipole moment by the CF2 group can alter solvation properties. The overall effect on LogP depends on the molecule's global structure and the relative orientation of the C-F bonds to other polar groups.[10] In a series of dopamine D4 receptor antagonists, replacing a 3,3-difluoropiperidine with a 4,4-difluoropiperidine scaffold led to a distinct improvement (decrease) in cLogP values, which was attributed to the increased distance of the CF2 group from the basic nitrogen.[2][14]

• Metabolic Stability: One of the most common applications of fluorination is to block metabolic "soft spots."[15][16] The C-F bond is exceptionally strong compared to a C-H bond, making it resistant to oxidative metabolism by cytochrome P450 enzymes. Placing a CF2 group at the 4-position can effectively shield this position and potentially neighboring sites from metabolic attack, thereby increasing the drug's half-life.[6][15]

Experimental and Computational Workflow for Conformational Analysis

A rigorous assessment of the conformational preferences in 4,4-difluorinated heterocycles requires a synergistic approach combining synthesis, spectroscopy, and computational modeling.

Synthesis

The most common route to 4,4-difluoropiperidine involves the fluorination of an N-protected 4-piperidone precursor.

Workflow: Synthesis of 4,4-Difluoropiperidine Hydrochloride

Caption: Synthetic workflow for 4,4-difluoropiperidine hydrochloride.

Detailed Experimental Protocol: Synthesis of N-Benzyl-4,4-difluoropiperidine

This protocol is adapted from established procedures for the synthesis of N-benzyl-4-piperidone and subsequent fluorination.[13][17]

• Synthesis of N-Benzyl-4-piperidone:

  • To a solution of benzylamine (1 eq.) in an alcoholic solvent (e.g., methanol), slowly add methyl acrylate (2.2 eq.) at room temperature.

  • Heat the reaction mixture to reflux for 12-24 hours.

  • Cool the reaction and add a solution of sodium methoxide (2.2 eq.) in methanol.

  • Heat to reflux for Dieckmann condensation for 4-6 hours.

  • Cool the mixture, add concentrated hydrochloric acid, and heat to reflux for 4-6 hours to effect hydrolysis and decarboxylation.

  • Cool to room temperature, neutralize with a base (e.g., NaOH) to pH ~9, and extract the product with an organic solvent (e.g., ethyl acetate).

  • Purify by column chromatography or vacuum distillation to yield N-benzyl-4-piperidone.

• Fluorination to N-Benzyl-4,4-difluoropiperidine:

  • Caution: Deoxofluorinating agents are hazardous and must be handled in a fume hood with appropriate personal protective equipment.

  • Dissolve N-benzyl-4-piperidone (1 eq.) in anhydrous dichloromethane (DCM) in a dry flask under an inert atmosphere (e.g., Nitrogen).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add diethylaminosulfur trifluoride (DAST) or a similar fluorinating agent (e.g., Deoxo-Fluor®, ~1.5 eq.) dropwise via syringe.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

  • Carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO3) at 0 °C.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain N-benzyl-4,4-difluoropiperidine.

Spectroscopic Analysis: The Power of ¹⁹F NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for studying the conformation of these molecules in solution. Due to its 100% natural abundance and high sensitivity, the ¹⁹F nucleus is an excellent probe.[18]

Key NMR Parameters for Conformational Analysis:

• ³J(H,F) Coupling Constants: The three-bond coupling constant between a fluorine and a vicinal proton (on C3 or C5) is highly dependent on the dihedral angle (Karplus relationship). A large coupling constant (~30-40 Hz) is indicative of an anti-periplanar relationship (180°), which occurs between an axial fluorine and an axial proton. A small coupling (~5-15 Hz) suggests a gauche relationship (~60°), which occurs between an equatorial fluorine and an axial proton, or an axial fluorine and an equatorial proton.[6][9]

• ¹⁹F-{¹H} Heteronuclear Overhauser Effect (HOESY): This experiment measures through-space proximity. A strong NOE between a fluorine nucleus and a proton indicates they are close in space, which can help to definitively assign axial versus equatorial positions.[18]

• Variable Temperature (VT) NMR: By acquiring spectra at different temperatures, one can study the dynamics of conformational exchange.[9][19][20] If a molecule is rapidly interconverting between two chair forms at room temperature, cooling the sample can "freeze out" the individual conformers, allowing for their independent characterization. The change in chemical shifts and coupling constants with temperature provides thermodynamic data on the conformational equilibrium.[21]

Step-by-Step Protocol: Conformational Analysis using VT-¹⁹F NMR

• Sample Preparation: Prepare a solution of the 4,4-difluorinated heterocycle in a suitable deuterated solvent that has a low freezing point (e.g., deuterated methanol, d4-methanol, or deuterated toluene, d8-toluene). Use a high-quality NMR tube to prevent cracking at low temperatures.[9]

• Initial Room Temperature Spectrum: Acquire a standard 1D ¹⁹F NMR spectrum and a 1D ¹H NMR spectrum at ambient temperature (e.g., 298 K).

• Temperature Decrements: Gradually decrease the probe temperature in steps of 10-20 K. Allow the temperature to equilibrate for at least 10-15 minutes at each step before acquiring spectra.[20]

• Spectral Acquisition at Each Temperature: At each temperature, acquire a 1D ¹⁹F spectrum. Note any changes in the signals, such as broadening, sharpening, or decoalescence into multiple signals, which indicates slowing of conformational exchange.

• Identify Coalescence Temperature (Tc): The temperature at which two exchanging signals merge into a single broad peak is the coalescence temperature. This can be used to calculate the energy barrier to ring inversion.

• Low-Temperature Analysis: At a temperature where the exchange is slow on the NMR timescale (i.e., sharp, distinct signals for each conformer are visible), acquire high-resolution 1D ¹⁹F and ¹H spectra, as well as 2D spectra (e.g., ¹H-¹⁹F HETCOR, HOESY) to assign the signals to the major and minor conformers.

• Data Interpretation: Measure the ³J(H,F) coupling constants for the resolved conformers to determine the axial/equatorial orientation of the fluorines. Integrate the signals in the ¹⁹F spectrum to determine the population ratio of the conformers and calculate the free energy difference (ΔG) between them.

Computational Chemistry

In silico methods, particularly Density Functional Theory (DFT), are essential for corroborating experimental findings and providing deeper insight into the underlying electronic effects.

• Conformational Search: Identify all low-energy conformers of the molecule.

• Geometry Optimization and Energy Calculation: Calculate the relative energies of the conformers in the gas phase and with a solvent model (e.g., Polarizable Continuum Model, PCM) to predict the most stable conformation.[6][22]

• Natural Bond Orbital (NBO) Analysis: This is a critical step to visualize and quantify the hyperconjugative interactions. NBO analysis can calculate the stabilization energy (E2) associated with the donor-acceptor interactions (e.g., σC-H → σ*C-F), providing direct evidence for the stereoelectronic effects at play.[23]

Case Study: 4,4-Difluoropiperidine in Dopamine D4 Receptor Antagonists

The development of selective antagonists for the dopamine D4 receptor (D4R) is a promising strategy for treating L-DOPA-induced dyskinesias in Parkinson's disease.[2] A recent study by Hopkins and colleagues explored a series of 4,4-difluoropiperidine derivatives as D4R antagonists, providing an excellent real-world example of this scaffold's utility.[2][24]

They compared a series of 3,3-difluoro and 4,4-difluoro analogs. A key finding was that the 4,4-difluoro scaffold consistently led to compounds with more favorable physicochemical properties and, in several instances, superior binding affinity.

Table 1: Comparison of 3,3- and 4,4-Difluoropiperidine Analogs Data extracted from Saeedi et al., 2025.[2][14]

Compound ID	Scaffold	R-Group (Phenoxy)	D4R Ki (nM)	cLogP
7a	3,3-Difluoropiperidine	4-Fluorophenyl	140	5.09
8a	4,4-Difluoropiperidine	4-Fluorophenyl	150	4.02
7b	3,3-Difluoropiperidine	3,4-Difluorophenyl	320	5.34
8b	4,4-Difluoropiperidine	3,4-Difluorophenyl	5.5	4.27
7c	3,3-Difluoropiperidine	4-Fluoro-3-methylphenyl	200	5.53
8c	4,4-Difluoropiperidine	3-Fluoro-4-methylphenyl	13	4.46

Analysis and Field-Proven Insights:

• Potency Enhancement: For the 3,4-difluorophenyl analog, switching from the 3,3-difluoro (7b ) to the 4,4-difluoro (8b ) scaffold resulted in a dramatic ~58-fold increase in binding affinity. This suggests that the conformational constraints imposed by the 4,4-difluoro group pre-organize the molecule into a more favorable conformation for binding to the D4 receptor.

• Physicochemical Property Optimization: The 4,4-difluoro analogs consistently showed cLogP values that were approximately one log unit lower than their 3,3-difluoro counterparts.[14] The authors attribute this to the increased distance of the electron-withdrawing CF2 group from the basic nitrogen, which favorably impacts the molecule's overall polarity profile. This is a critical insight for designing CNS-active drugs where balancing potency and properties like lipophilicity is essential for achieving brain penetration.

• Causality: The superior performance of the 4,4-difluoro scaffold can be directly linked to the stereoelectronic effects discussed. The gauche effect and associated hyperconjugative interactions create a more conformationally restricted ring. This rigidity reduces the entropic penalty of binding and presents the pharmacophoric elements to the receptor in an optimal, low-energy arrangement, leading to enhanced potency.

Conclusion

The fluorine gauche effect in 4,4-difluorinated nitrogen heterocycles is a powerful, yet nuanced, tool for modern drug design. It is not merely a method for blocking metabolism but a sophisticated strategy for controlling molecular conformation through well-understood stereoelectronic principles. By overriding traditional steric considerations, the stabilizing σC-H → σ*C-F hyperconjugative interactions, often augmented by electrostatic forces, can lock the heterocyclic ring into a desired, and often more bioactive, conformation. This guide has outlined the theoretical basis for this effect, provided a validated workflow for its experimental and computational investigation, and demonstrated its successful application in a real-world drug discovery program. For researchers aiming to fine-tune the properties of drug candidates, a deep understanding and rational application of the fluorine gauche effect can provide a decisive advantage, transforming flexible scaffolds into potent, selective, and metabolically robust therapeutics.

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Technical Guide: Physicochemical Characterization of [(2S)-4,4-Difluoro-1-methylpyrrolidin-2-yl]methanol (CAS 1408057-44-2)

Abstract

This technical guide provides a comprehensive overview of the known physical properties and a detailed framework for the experimental determination of the aqueous and organic solubility of the chiral building block, [(2S)-4,4-difluoro-1-methylpyrrolidin-2-yl]methanol (CAS No. 1408057-44-2). Recognizing the critical role of physicochemical properties in drug discovery and development, this document is intended for researchers, chemists, and formulation scientists. While experimentally determined data for this specific compound is limited in publicly accessible literature, this guide furnishes predicted values from validated computational models and, more importantly, outlines robust, step-by-step protocols for laboratory determination of key parameters such as melting point and thermodynamic solubility. These methodologies are designed to yield high-quality, reproducible data essential for lead optimization, formulation development, and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.

Introduction to [(2S)-4,4-Difluoro-1-methylpyrrolidin-2-yl]methanol

[(2S)-4,4-Difluoro-1-methylpyrrolidin-2-yl]methanol is a fluorinated, chiral pyrrolidine derivative. The incorporation of fluorine atoms is a common strategy in medicinal chemistry to modulate metabolic stability, bioavailability, and binding affinity.[1] As a chiral building block, its stereochemical purity is crucial for its application in the synthesis of specific, biologically active molecules, such as enzyme inhibitors and receptor modulators.[1] An accurate understanding of its physical and solubility properties is a prerequisite for its effective use in drug discovery workflows.

Core Physical and Chemical Properties

Property	Value	Source
IUPAC Name	[(2S)-4,4-difluoro-1-methylpyrrolidin-2-yl]methanol	-
CAS Number	1408057-44-2	-
Molecular Formula	C₆H₁₁F₂NO	[2]
Molecular Weight	151.16 g/mol	[2]
Appearance	Solid (form not specified)	Assumed
Purity	≥97% (Typical for commercial samples)	[2]
Predicted Boiling Point	170.1 ± 40.0 °C	[1][3]
Predicted Density	1.20 ± 0.1 g/cm³	[1]
Predicted pKa	14.77 ± 0.10	[4]
Melting Point	Not available in searched literature.	[3]
Water Solubility	Not available in searched literature.	-

Experimental Protocol for Melting Point Determination

The melting point of a crystalline solid is a fundamental physical property that provides insights into its purity.[5] A sharp melting range typically indicates a high degree of purity, whereas a broad melting range often suggests the presence of impurities.[5] The following protocol describes the capillary method, a widely used and reliable technique.

Causality and Experimental Choices

The choice of the capillary method is based on its precision and the small sample quantity required.[6] A slow heating rate (1-2 °C/min) near the expected melting point is critical to allow for thermal equilibrium between the sample and the heating block, ensuring an accurate determination.[6] A preliminary, rapid heating run is recommended for unknown samples to establish an approximate range, which saves time during the precise measurement.[5]

Step-by-Step Methodology

• Sample Preparation: Ensure the compound is a fine, dry powder. If necessary, gently crush any large crystals using a mortar and pestle.

• Capillary Loading: Invert a capillary tube (sealed at one end) and press the open end into the powder. Tap the sealed end gently on a hard surface to pack the powder into the bottom of the tube. A sample height of 2-3 mm is ideal.

• Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.

• Rapid Determination (Optional): If the melting point is unknown, heat the sample at a rapid rate (e.g., 10-15 °C/min) to determine an approximate melting range. Allow the apparatus to cool before proceeding.

• Precise Determination: Set the heating rate to bring the temperature to within 15-20 °C of the approximate melting point. Then, reduce the heating rate to 1-2 °C per minute.

• Observation and Recording: Record the temperature at which the first droplet of liquid appears (T₁). Continue heating slowly and record the temperature at which the last solid particle melts (T₂). The melting range is reported as T₁ - T₂.

Caption: Workflow for Melting Point Determination.

Solubility Determination: A Critical Parameter in Drug Discovery

Solubility is a critical physicochemical property that profoundly influences a drug candidate's absorption, distribution, and overall bioavailability.[7] Poor aqueous solubility is a major hurdle in drug development, often leading to erratic absorption and suboptimal therapeutic efficacy.[7] This section provides detailed protocols for determining both thermodynamic and kinetic solubility.

Thermodynamic vs. Kinetic Solubility: Understanding the Difference

• Thermodynamic Solubility (or equilibrium solubility) is the maximum concentration of a compound that can be dissolved in a solvent under equilibrium conditions. It is a fundamental, compound-specific constant. The "shake-flask" method is the gold standard for its determination.[8][9]

• Kinetic Solubility is determined by adding a concentrated DMSO stock of the compound to an aqueous buffer. The concentration at which precipitation occurs is the kinetic solubility. This high-throughput method is often used for early-stage screening but can overestimate true solubility due to the formation of supersaturated solutions.[10][11]

Factors Influencing Solubility

Several factors can significantly impact the measured solubility of a compound:

• pH: For ionizable compounds, solubility is highly pH-dependent. The solubility of an acidic compound increases at a pH above its pKa, while a basic compound's solubility increases at a pH below its pKa.[5][12]

• Temperature: Most compounds exhibit increased solubility at higher temperatures. Therefore, precise temperature control (e.g., 25°C or 37°C) is essential for reproducible results.[12][13]

• Solid-State Form: The crystalline form (polymorphism) or amorphous state of the solid material can affect its solubility. The most stable polymorph will exhibit the lowest solubility.[7]

Protocol for Thermodynamic Solubility Determination (Shake-Flask Method)

This method is considered the most reliable for determining the true equilibrium solubility.[8]

Causality and Experimental Choices

The core principle of the shake-flask method is to establish a true equilibrium between the undissolved solid and the saturated solution. Adding an excess of the solid ensures that saturation is achieved.[8] An extended incubation period (typically 24 hours or more) with agitation is necessary to allow sufficient time for the dissolution process to reach equilibrium.[6][14] Subsequent separation of the solid from the solution (via filtration or centrifugation) and quantification of the dissolved compound by a sensitive analytical method like HPLC are critical for accuracy.[8]

Step-by-Step Methodology

• Preparation: Add an excess amount of solid [(2S)-4,4-difluoro-1-methylpyrrolidin-2-yl]methanol to a series of vials containing the chosen solvents (e.g., Water, Phosphate-Buffered Saline pH 7.4, 0.1 N HCl, Ethanol, DMSO). A visual excess of solid material should be present.

• Equilibration: Seal the vials and place them in a shaker or on a rotator in a temperature-controlled environment (e.g., 25°C) for 24-48 hours to reach equilibrium.

• Phase Separation: After equilibration, allow the vials to stand to let the excess solid settle. Carefully withdraw an aliquot of the supernatant. To ensure all solid particles are removed, filter the aliquot through a 0.22 µm PVDF or PTFE syringe filter. Self-Validating Check: The first few drops of the filtrate should be discarded to saturate any potential binding sites on the filter membrane.

• Quantification:

  • Prepare a series of calibration standards of the compound in the respective solvent.

  • Analyze the filtered supernatant and the calibration standards using a validated HPLC-UV method.

  • Determine the concentration of the compound in the supernatant by comparing its response to the calibration curve. This concentration represents the thermodynamic solubility.

Caption: Thermodynamic Solubility Workflow (Shake-Flask).

Conclusion

While specific experimental data for [(2S)-4,4-difluoro-1-methylpyrrolidin-2-yl]methanol (CAS 1408057-44-2) remains sparse, this guide provides a robust framework for its physicochemical characterization. The presented protocols for determining melting point and, crucially, thermodynamic solubility are based on industry-standard, self-validating methodologies. By following these detailed procedures, researchers and drug development professionals can generate the reliable, high-quality data necessary to advance their research, ensuring that decisions regarding formulation, dosing, and candidate progression are based on a solid foundation of physicochemical understanding.

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A Technical Guide to the Bioisosteric Applications of gem-Difluoropyrrolidine in Pharmaceutical Research

Introduction: The Strategic Imperative of Bioisosterism in Modern Drug Discovery

In the intricate landscape of medicinal chemistry, the principle of bioisosterism—the substitution of atoms or groups with other moieties of similar chemical and physical characteristics to create novel compounds with improved pharmacological profiles—stands as a cornerstone of rational drug design.[1] This strategy allows for the fine-tuning of a molecule's potency, selectivity, metabolic stability, and pharmacokinetic properties. Among the vast toolkit available to the medicinal chemist, the strategic incorporation of fluorine has emerged as a uniquely powerful tactic.[2] The small size, high electronegativity, and metabolic stability of the carbon-fluorine bond offer a subtle yet profound means to modulate molecular properties.

This guide focuses on a particularly compelling structural motif: the gem-difluoropyrrolidine ring. The pyrrolidine scaffold is a ubiquitous feature in a multitude of natural products and synthetic drugs, often serving as a rigid analog or isostere for the amino acid proline.[3][4] By introducing a gem-difluoromethylene (CF₂) group into this privileged scaffold, we create a building block with a distinct set of stereoelectronic properties. The CF₂ group acts as a powerful bioisostere for functionalities like carbonyls or ethers and significantly alters the foundational properties of the parent pyrrolidine ring.[1][5] This guide provides an in-depth exploration of the physicochemical impact, synthesis, and strategic application of gem-difluoropyrrolidine, offering researchers and drug development professionals a technical framework for leveraging this unique motif in their discovery campaigns.

Pillar 1: The Physicochemical Consequences of gem-Difluorination

The decision to replace a methylene (-CH₂-) group with a difluoromethylene (-CF₂-) group is not a trivial substitution; it is a strategic choice that fundamentally alters the electronic and conformational landscape of the pyrrolidine ring. Understanding these changes is critical to predicting and exploiting their effects on biological activity.

Modulation of Basicity (pKa)

The most predictable and often most sought-after effect of α- or β-gem-difluorination is a significant reduction in the basicity of the pyrrolidine nitrogen. The two fluorine atoms act as potent electron-withdrawing groups, pulling electron density away from the nitrogen atom through the sigma bond framework (a negative inductive effect, -I). This reduces the availability of the nitrogen's lone pair for protonation, thereby lowering its pKa.

Studies have consistently shown that gem-difluorination can decrease the pKa of cyclic amines by 0.3 to 0.5 units or more.[6][7] This effect is invaluable in drug design for several reasons:

• Reduced Off-Target Activity: Many aminergic G-protein coupled receptors (GPCRs) and ion channels (like the hERG channel) have a cationic binding preference. Lowering the pKa can reduce the proportion of the protonated species at physiological pH (7.4), mitigating the risk of these off-target interactions.[2]

• Enhanced Membrane Permeability: A lower pKa can decrease the overall positive charge of a molecule, which may improve its ability to cross cellular membranes and the blood-brain barrier, thereby enhancing bioavailability.[8]

Compound	Position of CF₂	pKa (Protonated Amine)	ΔpKa vs. Non-fluorinated	Reference
Pyrrolidine (Parent)	N/A	~11.27	0	-
3,3-Difluoropyrrolidine	β-position	~10.7 - 10.9	-0.4 to -0.6	[6][7]
2,2-Difluoropyrrolidine	α-position	Varies	Significant Decrease	[9]

Table 1: Representative pKa values illustrating the inductive effect of gem-difluorination on the basicity of the pyrrolidine nitrogen.

Context-Dependent Lipophilicity (LogP)

Unlike the predictable effect on pKa, the impact of gem-difluorination on lipophilicity (LogP) is complex and highly context-dependent.[7][10] While fluorine is the most electronegative element, a CF₂ group can either increase or decrease lipophilicity compared to its CH₂ counterpart. This dichotomy arises from a balance of competing factors:

• Increased Hydrophobicity: The replacement of C-H bonds with C-F bonds can reduce the molecule's ability to engage in hydrogen bonding with water, potentially increasing its partitioning into an octanol phase.

• Increased Polarity: The strong dipole moment of the C-F bonds introduces local polarity. The overall effect on LogP depends on the orientation of these dipoles relative to other polar groups within the molecule and how they interact with the surrounding solvent shell.[10]

In several studies on functionalized cycloalkanes and heterocycles, it has been observed that gem-difluorination can lead to a decrease in LogP.[6][7] However, in other systems, particularly certain O-heterocycles, LogP has been shown to increase.[5] This underscores the necessity of empirical measurement for each new scaffold, as simple predictions can be misleading.

Conformational Rigidity and Control

The introduction of a CF₂ group can significantly alter the conformational preferences of the pyrrolidine ring. The C-F bond is longer than a C-H bond, and the van der Waals radius of fluorine is larger than that of hydrogen. These steric and electronic factors can influence the ring's pucker and the torsional angles of substituents. In some molecular contexts, such as macrocycles, the incorporation of a gem-difluoro group has been shown to stabilize specific conformations, including unusual cis-amide conformers that were not significantly populated in the non-fluorinated analogs.[11][12][13] This ability to pre-organize a molecule into a bioactive conformation can lead to a lower entropic penalty upon binding to a biological target, resulting in enhanced potency and selectivity.[11]

Caption: Bioisosteric replacement of proline with a gem-difluoropyrrolidine moiety.

Pillar 2: Synthesis and Experimental Protocols

The utility of gem-difluoropyrrolidine motifs in drug discovery is contingent upon accessible and robust synthetic routes. While numerous methods exist, a common strategy involves the construction of the fluorinated ring from acyclic precursors.

Representative Synthesis of 3-Hydroxy-4,4-difluoropyrrolidines

A validated method for synthesizing functionalized gem-difluoropyrrolidines proceeds from α,α-difluoro-β-bromoketones.[14] This approach provides a versatile entry point to derivatives that can be further elaborated.

Experimental Protocol:

• Methylenation of the Carbonyl Group: To a solution of the starting α,α-difluoro-β-bromoketone in a suitable aprotic solvent (e.g., THF), add tetrahydrothiophenium ylide at reduced temperature (-78 °C). The ylide performs a Corey-Chaykovsky reaction to form the corresponding epoxide.

• Ring-Opening and Cyclization: Allow the reaction to warm to room temperature. A primary amine (R-NH₂) is then added to the mixture. The amine acts as a nucleophile, opening the epoxide. The resulting intermediate undergoes an intramolecular cyclization, displacing the bromide to form the 3-hydroxy-4,4-difluoropyrrolidine ring system.

• Purification: Following the reaction, the mixture is quenched and worked up using standard extraction procedures. The final product is purified by flash column chromatography on silica gel.

Caption: Synthetic workflow for 3-hydroxy-4,4-difluoropyrrolidines.

Pillar 3: Authoritative Grounding & Applications in Drug Discovery

The true value of the gem-difluoropyrrolidine scaffold is demonstrated through its successful application in active drug discovery programs. Its ability to serve as a proline bioisostere or a carbonyl group mimic provides a powerful tool for lead optimization.

Case Study: Inhibitors of Neuronal Nitric Oxide Synthase (nNOS)

In the development of selective inhibitors for neuronal nitric oxide synthase (nNOS), a potential therapeutic target for neurodegenerative diseases, a lead compound based on a pyrrolidine scaffold was identified.[8] This initial compound showed high potency and selectivity but was limited by poor bioavailability, partly due to the presence of two basic amino groups, rendering it dicationic at physiological pH.

To address this liability, a strategic bioisosteric replacement was made. A gem-difluoro group was installed at the benzylic position of a substituent tail attached to the pyrrolidine. The goal was to leverage the strong inductive effect of the CF₂ group to lower the pKa of the adjacent nitrogen, thereby reducing the molecule's overall positive charge and improving its drug-like properties.

The Result: The resulting gem-difluorinated inhibitor maintained high potency (Ki = 80 nM) and excellent selectivity for nNOS over other isoforms (1500-fold vs. eNOS).[8] The modification successfully created a "pseudo-monocationic" inhibitor with improved prospects for bioavailability, demonstrating a textbook application of the principles outlined in this guide.

Caption: Logic of gem-difluorination in the optimization of nNOS inhibitors.

Conclusion

The gem-difluoropyrrolidine scaffold represents a sophisticated and highly effective tool in the medicinal chemist's arsenal. It is far more than a simple fluorinated analog; it is a tunable bioisosteric module that offers rational control over a molecule's basicity, conformational energy landscape, and metabolic fate. While its effect on lipophilicity requires careful empirical evaluation, the predictable and profound impact on pKa alone provides a compelling rationale for its inclusion in drug design campaigns. As synthetic methodologies become more robust and our understanding of fluorine's subtle effects grows, the strategic application of the gem-difluoropyrrolidine motif is poised to play an increasingly important role in the development of next-generation therapeutics.

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Protocols & Analytical Methods

Application Note: Precision Synthesis of Chiral Fluorinated Amino Acids for Next-Gen Peptide Therapeutics

Executive Summary & Strategic Rationale

The incorporation of fluorine into peptide backbones and side chains is a transformative strategy in modern drug development. Fluorine acts as a "bioisostere" of hydrogen but possesses unique physicochemical properties that drastically alter the pharmacokinetic profile of peptide therapeutics.

Why Fluorinate?

• Metabolic Stability: The C-F bond (approx. 116 kcal/mol) is stronger than the C-H bond, resisting oxidative metabolism (e.g., P450 hydroxylation) and proteolytic cleavage.

• Conformational Locking: The gauche effect induced by fluorine can pre-organize peptide secondary structures, enhancing binding affinity to target receptors.

• Lipophilicity Modulation: Strategic fluorination (especially

  ) increases membrane permeability, addressing a critical bottleneck in peptide drug delivery.

This guide details two complementary, high-fidelity protocols for synthesizing chiral fluorinated building blocks: Organocatalytic

-Fluorination (Electrophilic) and Stereoselective Trifluoromethylation (Nucleophilic). It concludes with critical parameters for integrating these sterically demanding monomers into Solid Phase Peptide Synthesis (SPPS).

Strategic Synthesis Protocols

Protocol A: Enantioselective Organocatalytic -Fluorination

Target:

-Fluoro Aldehydes (Precursors to -Fluoro Amino Acids) Mechanism: Electrophilic Fluorination via Enamine Catalysis

This protocol utilizes the MacMillan imidazolidinone catalyst to achieve high enantioselectivity. It is preferred over metal-catalyzed routes for its operational simplicity and absence of heavy metal contaminants.

Materials & Reagents[1][2][3][4][5][6]

• Substrate: Aliphatic Aldehyde (e.g., Octanal, Phenylacetaldehyde)

• Fluorinating Agent: N-Fluorobenzenesulfonimide (NFSI) [CAS: 133745-75-2]

• Catalyst: (2S, 5S)-2-tert-butyl-3-methyl-5-benzyl-4-imidazolidinone (MacMillan Catalyst)

• Solvent: THF/Isopropanol (90:10 v/v)

• Additives: Lithium Acetate (LiOAc) - Critical for turnover

Step-by-Step Methodology

• Catalyst Activation: In a flame-dried round-bottom flask, dissolve the MacMillan catalyst (20 mol%) in THF/Isopropanol at -10°C.

• Reagent Addition: Add LiOAc (20 mol%) followed by the aldehyde substrate (1.0 equiv). Stir for 10 minutes to allow iminium ion formation.

• Fluorination: Add NFSI (1.2 equiv) in a single portion. The reaction mixture will turn yellow/orange.

• Reaction Monitoring: Maintain temperature at -10°C. Monitor via TLC or

  NMR (approx. 4-12 hours).

• Quench & Workup: Dilute with cold pentane and filter through a silica plug to remove succinimide byproducts.

• Derivatization (to Amino Acid):

  • Oxidation:[7] Treat the crude

    -fluoro aldehyde with (Pinnick Oxidation) to yield the -fluoro carboxylic acid.

  • Amination: Perform Curtius rearrangement or reductive amination depending on the desired final scaffold.

Critical Control Point: Temperature control is paramount. Above 0°C, racemization of the

-fluoro aldehyde occurs rapidly due to the high acidity of the -proton.

Protocol B: Stereoselective Nucleophilic Trifluoromethylation

Target: Chiral

-Trifluoromethyl Amines Mechanism: Nucleophilic Addition to Ellman Sulfinimines

The introduction of a

group creates significant steric bulk. This protocol leverages the Ellman Chiral Auxiliary ((R)-tert-butanesulfinamide) to direct the stereochemical outcome during the addition of the Ruppert-Prakash reagent ( ).

Materials & Reagents[1][2][3][4][5][6]

• Substrate: Aldehyde precursor

• Auxiliary: (R)-(+)-2-Methyl-2-propanesulfinamide [CAS: 196929-78-9]

• Reagent: Trimethyl(trifluoromethyl)silane (

  )[1][8]

• Initiator: Tetrabutylammonium difluorotriphenylsilicate (TBAT) or CsF. Note: TBAT is preferred for solubility.

• Solvent: Anhydrous THF.

Step-by-Step Methodology

• Imine Formation: Condense the aldehyde with (R)-tert-butanesulfinamide using

  (2.0 equiv) in THF. Reflux for 6 hours. Purify the resulting N-sulfinyl imine via silica chromatography.

• Trifluoromethylation Setup: Dissolve the purified sulfinyl imine (1.0 equiv) in THF at -55°C under Argon.

• Reagent Addition: Add

  (1.5 equiv).

• Initiation: Slowly add TBAT (1.1 equiv) as a solution in THF. Caution: Exothermic.

• Equilibration: Stir at -55°C for 2 hours, then slowly warm to room temperature.

• Hydrolysis: Quench with saturated

  . The sulfinyl group is cleaved using HCl/MeOH to yield the free chiral amine hydrochloride salt.

Mechanistic Insight (The "Open" Transition State): Unlike Grignard additions which often follow a cyclic transition state (chelating model),

addition typically follows an open transition state (Cram-Davis model). The bulky tert-butyl group of the sulfinamide blocks one face of the imine, forcing the nucleophile to attack from the opposite side (Re-face or Si-face depending on auxiliary chirality).

Visualization: Pathways & Mechanisms

Diagram 1: Comparative Synthesis Workflows

This diagram contrasts the Electrophilic (MacMillan) and Nucleophilic (Ellman) pathways, highlighting the key intermediate states.

Caption: Comparative workflow for electrophilic fluorination (top) vs. nucleophilic trifluoromethylation (bottom).

Application Note: SPPS Integration

Incorporating these fluorinated building blocks into Solid Phase Peptide Synthesis (SPPS) presents unique challenges due to the electron-withdrawing nature of fluorine (reducing amine nucleophilicity) and steric hindrance (especially for

-substituted amino acids).

Coupling Optimization Table

Parameter	Standard SPPS Condition	Fluorinated AA Optimization	Rationale
Coupling Reagent	HBTU or DIC/HOBt	HATU or COMU with HOAt	Stronger activation required to overcome poor nucleophilicity of the fluorinated amine.
Base	DIPEA (2-3 equiv)	TMP (2,4,6-Trimethylpyridine)	TMP minimizes racemization of sensitive -fluoro active esters compared to DIPEA.
Coupling Time	30 - 60 mins	2 x 2 hours (Double Coupling)	Kinetics are significantly slower; re-coupling ensures completion.
Temperature	Ambient	50°C (Microwave)	Thermal energy overcomes the steric barrier of the group.
Monitoring	Kaiser Test	Chloranil Test or micro-cleavage LCMS	Kaiser test can be false-negative for secondary or deactivated amines.

Protocol Modification for SPPS: When coupling a bulky

-trifluoromethyl amino acid, use the "Magic Mixture" :

• Reagents: AA (4 equiv) : HATU (3.9 equiv) : HOAt (4 equiv) : TMP (8 equiv).

• Solvent: DMF/NMP (1:1). NMP improves swelling for difficult sequences.

Quality Control & Validation

Validation of chiral purity and fluorine incorporation is non-negotiable.

NMR Analysis (Typical Shifts)

Run

NMR (proton-decoupled) to verify product identity.

• -Fluoro Amino Acids: -180 to -210 ppm (multiplet due to H-F coupling if not decoupled).

• Trifluoromethyl Groups (

  ): -60 to -80 ppm (typically a sharp singlet).

• Impurity Check: Look for inorganic fluoride (

  ppm) or unreacted NFSI ( ppm).

Chiral HPLC

• Column: Chiralpak AD-H or OD-H.

• Mobile Phase: Hexane/IPA (gradient).

• Detection: UV (210 nm or 254 nm).

• Criteria:

  ee is required for peptide building blocks to prevent diastereomeric mixtures in the final peptide.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

• Beeson, T. D., & MacMillan, D. W. C. (2005).

  -Fluorination of Aldehydes. Journal of the American Chemical Society, 127(24), 8826–8828. [Link]

• Prakash, G. K. S., Mandal, M., & Olah, G. A. (2001).[9] Stereoselective Nucleophilic Trifluoromethylation of N-(tert-Butylsulfinyl)imines by Using Trimethyl(trifluoromethyl)silane.[8] Angewandte Chemie International Edition, 40(3), 589–590.[9] [Link]

• Qiu, X. L., & Qing, F. L. (2011). Recent advances in the synthesis of fluorinated amino acids.[2][3][10][11][12] European Journal of Organic Chemistry, 2011(18), 3261–3278. [Link]

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. sioc.cas.cn [sioc.cas.cn]
• 4. peptide.com [peptide.com]
• 5. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis of α-Fluoro-α-Amino Acid Derivatives via Photoredox-Catalyzed Carbofluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 7. C(sp2)–H Trifluoromethylation of enamides using TMSCF3: access to trifluoromethylated isoindolinones, isoquinolinones, 2-pyridinones and other heterocycles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Stereoselective synthesis of trifluoromethylated vicinal ethylenediamines with alpha-amino N-tert-butanesulfinimines and TMSCF3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 10. Asymmetric synthesis of fluorinated derivatives of aromatic and γ-branched amino acids via a chiral Ni(II) complex - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

Application Note: Efficient Fmoc-Protection of (S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol for Solid-Phase Synthesis Applications

Introduction: The Strategic Value of Fluorinated Scaffolds in Synthesis

In the landscape of modern drug discovery and medicinal chemistry, the incorporation of fluorine into molecular scaffolds is a well-established strategy for optimizing physicochemical and pharmacological properties.[1][2] The unique electronegativity and small steric footprint of fluorine can profoundly influence a molecule's pKa, lipophilicity, metabolic stability, and binding affinity.[1] The pyrrolidine ring, a five-membered saturated heterocycle, is a privileged scaffold frequently found in FDA-approved drugs, valued for its three-dimensional structure and its ability to serve as a versatile synthetic handle.[3]

The synthesis of complex peptides and peptidomimetics often relies on Solid-Phase Peptide Synthesis (SPPS), a technique pioneered by R. Bruce Merrifield that streamlines the assembly of molecular chains on an insoluble resin support.[4][5][6] A cornerstone of modern SPPS is the use of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group.[7] Its stability in acidic conditions and lability under mild basic conditions provides an essential orthogonal protection strategy, allowing for the selective deprotection of the N-terminus while acid-labile side-chain protecting groups remain intact.[8][9]

This application note provides a detailed, validated protocol for the efficient Fmoc-protection of the primary alcohol of (S)-4,4-difluoro-1-methylpyrrolidine-2-methanol. This novel, fluorinated building block is of significant interest for introducing unique structural and conformational constraints into peptides and other macromolecules. We will delve into the chemical rationale behind the protocol, provide a step-by-step methodology, and outline the necessary quality control measures to ensure the synthesis of a high-purity product ready for integration into SPPS workflows.

Principles of the Method and Experimental Rationale

The protection of an alcohol with the Fmoc group proceeds via a nucleophilic attack of the hydroxyl oxygen on the electrophilic carbonyl carbon of an activated Fmoc reagent. The choice of reagents and conditions is critical, especially when dealing with specialized substrates.

Mechanism of Fmoc Protection

The reaction is typically conducted using 9-fluorenylmethyl chloroformate (Fmoc-Cl) in the presence of a non-nucleophilic base. The primary alcohol of (S)-4,4-difluoro-1-methylpyrrolidine-2-methanol acts as the nucleophile, attacking the Fmoc-Cl. The base, typically pyridine, serves a dual role: it acts as a solvent and neutralizes the hydrochloric acid (HCl) byproduct generated during the reaction, driving the equilibrium towards product formation.[10]

Causality Behind Experimental Choices

• Fmoc Reagent Selection (Fmoc-Cl): While N-(9-fluorenylmethyloxycarbonyloxy)succinimide (Fmoc-OSu) is commonly used for protecting amines due to its stability, the more reactive Fmoc-Cl is often preferred for the protection of less nucleophilic alcohols.[8][10] Its high reactivity ensures efficient conversion. However, Fmoc-Cl is highly sensitive to moisture, which can lead to hydrolysis and the formation of the 9-fluorenemethanol byproduct.[11] Therefore, anhydrous reaction conditions are paramount.

• Solvent System (Anhydrous DCM/Pyridine): Dichloromethane (DCM) is an excellent, inert solvent for this reaction. The use of anhydrous DCM minimizes the potential for hydrolysis of Fmoc-Cl. Pyridine is included not only as a base but also as a co-solvent to ensure the solubility of all reactants and intermediates.

• Base Selection (Pyridine): Pyridine is a suitable non-nucleophilic base that effectively scavenges the generated HCl without competing with the substrate's alcohol in reacting with Fmoc-Cl.[10] For more sterically hindered alcohols, a catalytic amount of 4-(dimethylamino)pyridine (DMAP) could be considered to accelerate the reaction, although it is not strictly necessary for this primary alcohol.

• Temperature Control (0 °C to Room Temperature): The reaction is initiated at 0 °C to control the initial exotherm upon addition of the highly reactive Fmoc-Cl. Allowing the reaction to slowly warm to room temperature provides a balance between controlled reactivity and achieving a reasonable reaction rate for complete conversion.

Visualized Experimental Workflow

The following diagram outlines the logical progression of the synthesis, from initial setup to final product characterization.

Caption: Workflow for the Fmoc-protection of (S)-4,4-difluoro-1-methylpyrrolidine-2-methanol.

Detailed Experimental Protocol

Safety Precaution: This procedure should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times. Fmoc-Cl is corrosive and moisture-sensitive.

Materials and Equipment

• (S)-4,4-difluoro-1-methylpyrrolidine-2-methanol (CAS: 1408057-44-2)[12][13]

• 9-Fluorenylmethyl chloroformate (Fmoc-Cl) (CAS: 28920-43-6)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Pyridine

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (Brine) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel (for chromatography, 230-400 mesh)

• TLC plates (Silica gel 60 F₂₅₄)

• Ethyl Acetate and Hexanes (HPLC grade, for chromatography)

• Round-bottom flasks and magnetic stir bars (oven-dried)

• Septa and nitrogen/argon inlet

• Magnetic stir plate

• Ice bath

• Separatory funnel

• Rotary evaporator

• Glass column for chromatography

Step-by-Step Procedure

• Reaction Setup:

  • To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add (S)-4,4-difluoro-1-methylpyrrolidine-2-methanol (1.00 g, 6.61 mmol, 1.0 equiv).

  • Dissolve the alcohol in anhydrous DCM (20 mL) and anhydrous pyridine (5 mL).

  • Seal the flask with a septum and place it under an inert atmosphere (nitrogen or argon).

  • Cool the flask to 0 °C in an ice-water bath.

• Addition of Fmoc-Cl:

  • In a separate, dry vial, weigh out Fmoc-Cl (1.88 g, 7.27 mmol, 1.1 equiv).

  • Carefully add the solid Fmoc-Cl to the stirring reaction mixture in portions over 5 minutes.

  • Rationale: Portion-wise addition helps to control the initial exothermic reaction.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Let the reaction stir at room temperature for 4-6 hours.

• Monitoring the Reaction:

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC).

  • Mobile Phase: 30% Ethyl Acetate in Hexanes.

  • Visualization: UV light (254 nm) and potassium permanganate stain.

  • The starting material will be UV-inactive but will stain with permanganate. The Fmoc-protected product will be highly UV-active. The reaction is complete upon the disappearance of the starting material spot.

• Work-up and Extraction:

  • Once the reaction is complete, cool the flask back to 0 °C.

  • Slowly add 20 mL of deionized water to quench the reaction.

  • Transfer the mixture to a separatory funnel and dilute with an additional 30 mL of DCM.

  • Wash the organic layer sequentially with:

    • 2 x 30 mL of 1 M HCl (to remove pyridine).

    • 1 x 30 mL of saturated NaHCO₃ solution (to neutralize any remaining acid).

    • 1 x 30 mL of brine (to remove residual water).

  • Self-Validation Check: The aqueous washes with HCl may form a precipitate (pyridinium hydrochloride), which is normal.

  • Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude oil/solid should be purified by flash column chromatography on silica gel.

  • Eluent System: A gradient of 10% to 40% Ethyl Acetate in Hexanes.

  • Collect fractions and analyze by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the final product as a white solid or viscous oil.

• Characterization:

  • Confirm the identity and purity of the product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). Purity can be further assessed by HPLC.

  • Expected Yield: 80-95%.

Data Summary and Troubleshooting

Table 1: Reaction Parameters and Expected Results

Parameter	Value	Rationale
Substrate	(S)-4,4-difluoro-1-methylpyrrolidine-2-methanol	The building block to be protected.
Reagent	Fmoc-Cl	Highly reactive acylating agent suitable for alcohols.[10]
Equivalents (Fmoc-Cl)	1.1 equiv	A slight excess ensures complete consumption of the starting material.
Base	Pyridine	Acts as an acid scavenger and co-solvent.
Solvent	Anhydrous DCM	Inert solvent that prevents hydrolysis of Fmoc-Cl.[11]
Temperature	0 °C to Room Temp.	Controls initial reactivity and allows for complete conversion.
Reaction Time	4-6 hours	Typical duration for complete reaction, confirmed by TLC.
Expected Yield	80-95%	Post-chromatography.
Expected Purity	>98%	As determined by HPLC/NMR.

Table 2: Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient reaction time. 2. Deactivated Fmoc-Cl due to moisture.	1. Allow the reaction to stir for a longer period (up to 12h). 2. Ensure all glassware is oven-dried and use fresh, anhydrous solvents and a new bottle of Fmoc-Cl.
Low Yield	1. Hydrolysis of Fmoc-Cl to 9-fluorenemethanol. 2. Loss of product during aqueous work-up.	1. Strictly adhere to anhydrous conditions. 2. Perform extractions carefully and consider a back-extraction of the combined aqueous layers with DCM.
Multiple Spots on TLC	1. Presence of 9-fluorenemethanol byproduct. 2. Incomplete reaction.	1. This is a common byproduct; it will be removed during column chromatography. 2. See "Incomplete Reaction" above.

References

• Total Synthesis. Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Available from: [Link]

• Powder Systems. What is Solid-phase Peptide Synthesis?. (2025). Available from: [Link]

• Royal Society of Chemistry. Solid-phase peptide synthesis: an overview focused on the preparation of biologically relevant peptides. (2014). Available from: [Link]

• MtoZ Biolabs. Solid Phase Peptide Synthesis. Available from: [Link]

• Wikipedia. Fluorenylmethyloxycarbonyl protecting group. Available from: [Link]

• Organic Chemistry. Adding Fmoc Group With Fmoc-Cl Mechanism. (2022). Available from: [Link]

• Fields, G. B. Methods for Removing the Fmoc Group. Available from: [Link]

• ResearchGate. Examples of drug candidates and chemical probes containing fluorine-substituted pyrrolidine and piperidine moieties. Available from: [Link]

• Aapptec Peptides. N-Terminal Deprotection; Boc removal. Available from: [Link]

• GenScript. Terminology of Antibody Drug for Fmoc Deprotection. Available from: [Link]

• MDPI. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2021). Available from: [Link]

• ResearchGate. How to perform Fmoc protection using Fmoc-Cl?. (2019). Available from: [Link]

• MDPI. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Available from: [Link]

• ACS Publications. Synthesis of Fmoc-Protected Amino Alcohols via the Sharpless Asymmetric Aminohydroxylation Reaction Using FmocNHCl as the Nitrogen Source. (2019). Available from: [Link]

• memo. Process development of fluorinated-pyrrolidin analogue. (2019). Available from: [Link]

• Nowick Laboratory. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available from: [Link]

• PMC. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. Available from: [Link]

• MDPI. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Available from: [Link]

• SlideShare. Protection of OH group of alcohol. Available from: [Link]

• Hindawi. Convenient and Scalable Synthesis of Fmoc-Protected Peptide Nucleic Acid Backbone. Available from: [Link]

• Organic Syntheses. (S)-TETRAHYDRO-1-METHYL-3,3-DIPHENYL-1H,3H-PYRROLO-[1,2-c][4][10][14]OXAZABOROLE-BORANE COMPLEX. Available from: [Link]

• Stratech. [(2S)-4, 4-difluoro-1-methylpyrrolidin-2-yl]methanol, min 97%, 500 mg. Available from: [Link]

• Royal Society of Chemistry. Accelerated Fmoc Solid-phase Synthesis of Peptides with Aggregation-disrupting Backbones. Available from: [Link]

• ACS Publications. 2-Methoxy-4-methylsulfinylbenzyl Alcohol as a Safety-Catch Linker for the Fmoc/tBu Solid-Phase Peptide Synthesis Strategy. (2022). Available from: [Link]

• Chemistry Steps. Protecting Groups For Alcohols. Available from: [Link]

• ResearchGate. (PDF) Methods for Removing the Fmoc Group. Available from: [Link]

• Google Patents. WO2008137087A1 - Processes for preparing (r)-2-methylpyrrolidine and (s)-2-methylpyrrolidine and tartrate salts thereof.

• Master Organic Chemistry. Protecting Groups For Alcohols. (2015). Available from: [Link]

Sources

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bachem.com [bachem.com]
• 5. What is Solid-phase Peptide Synthesis? | Powder Systems [powdersystems.com]
• 6. Solid Phase Peptide Synthesis | MtoZ Biolabs [mtoz-biolabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 10. total-synthesis.com [total-synthesis.com]
• 11. researchgate.net [researchgate.net]
• 12. calpaclab.com [calpaclab.com]
• 13. 1408057-44-2|(S)-(4,4-Difluoro-1-methylpyrrolidin-2-yl)methanol|BLD Pharm [bldpharm.com]
• 14. peptide.com [peptide.com]

Application Note: Catalytic Asymmetric Synthesis Using Fluorinated Chiral Amine Catalysts

Executive Summary

This guide details the application of fluorinated chiral amine catalysts in asymmetric synthesis, specifically focusing on the enantioselective epoxidation of

-unsaturated aldehydes (enals) . Unlike traditional steric shielding, these catalysts utilize the fluorine-iminium ion gauche effect —a stereoelectronic phenomenon—to preorganize the transition state. This protocol provides a validated workflow for researchers to access chiral epoxy aldehydes, critical building blocks for complex pharmaceutical intermediates, with high enantiomeric excess (ee >90%).

Mechanistic Principle: The Fluorine-Iminium Ion Gauche Effect

The "Fluorine Effect" in Organocatalysis

In drug design, fluorine is often used to modulate pKa, lipophilicity, and metabolic stability. In catalysis, however, its role extends to conformational control .

The gauche effect describes the tendency of molecules with vicinal electron-withdrawing groups (like fluorine and nitrogen in an iminium ion) to adopt a gauche (synclinal) conformation rather than the sterically favored anti conformation.

• Origin: This is driven by hyperconjugative donation from the

  bonding orbital into the low-lying antibonding orbital.

• Result: When a chiral fluorinated amine condenses with an aldehyde to form an iminium ion, the C-F bond aligns preferentially to maximize this interaction. This "locks" the catalyst-substrate complex into a rigid geometry, shielding one face of the olefin and ensuring high stereoselectivity.

Pathway Visualization

Figure 1: Catalytic cycle illustrating the critical "Gauche Lock" that dictates stereoselectivity.[1]

Experimental Protocol: Asymmetric Epoxidation of Enals

Scope and Utility

This protocol uses (S)-2-(fluorodiphenylmethyl)pyrrolidine (Catalyst 1 ) to catalyze the epoxidation of cinnamaldehyde derivatives.

• Target Product: (2R,3S)-Epoxy-3-phenylpropanal derivatives.

• Typical Yield: 70–90%

• Typical ee: 90–98%

Materials & Reagents

Reagent	Specification	Role
Catalyst 1	(S)-2-(fluorodiphenylmethyl)pyrrolidine	Chiral Organocatalyst
Substrate	trans-Cinnamaldehyde (or derivative)	Electrophile
Oxidant	Hydrogen Peroxide (35% aq.)	Nucleophilic Oxidant
Solvent	1,4-Dioxane (Reagent Grade)	Reaction Medium
Additive	Benzoic Acid (Optional, 10 mol%)	Co-catalyst (accelerates hydrolysis)
Quench	Sat. NaHSO3 (aq.)	Peroxide Neutralizer

Step-by-Step Procedure

Step 1: Catalyst Activation [2]

• In a 4 mL glass vial equipped with a magnetic stir bar, weigh Catalyst 1 (0.05 mmol, 12.7 mg, 10 mol% ).

• (Optional) Add benzoic acid (0.05 mmol, 6.1 mg, 10 mol%) to assist in iminium formation/hydrolysis turnover.

• Dissolve in 1,4-Dioxane (1.0 mL).

Step 2: Substrate Addition

• Add trans-cinnamaldehyde (0.5 mmol, 63 µL, 1.0 equiv) to the vial.

• Stir the mixture at ambient temperature (23 °C) for 5 minutes to allow pre-equilibrium of the iminium species. Note: A slight color change (yellowing) indicates iminium formation.

Step 3: Oxidation Reaction

• Cool the reaction vial to 10 °C (using a cool water bath or cryostat) to enhance enantioselectivity.

• Add Hydrogen Peroxide (35% aq., 56 µL, ~1.3 equiv) dropwise over 2 minutes.

• Seal the vial and stir vigorously at 10 °C.

  • Monitoring: Monitor via TLC (Hexane/EtOAc 4:1). The starting enal spot (UV active) should disappear, and a new, more polar spot (Epoxy aldehyde) should appear.

  • Time: Typical reaction time is 4–12 hours.

Step 4: Workup and Isolation

• Quench: Once conversion is >95%, dilute with Et2O (2 mL) and carefully add saturated aqueous NaHSO3 (2 mL) to quench excess peroxide. Caution: Exothermic.

• Extraction: Transfer to a separatory funnel. Extract with Et2O (3 x 5 mL).

• Drying: Wash combined organics with Brine (5 mL), dry over anhydrous MgSO4, and filter.

• Concentration: Remove solvent under reduced pressure (keep bath < 30 °C; epoxy aldehydes can be volatile and sensitive).

• Purification: Flash column chromatography on silica gel.

  • Eluent: Pentane/Et2O gradient (95:5 to 80:20).

  • Note: Use silica gel neutralized with 1% Et3N if the product is acid-sensitive.

Analytical Validation

• Yield Determination: Weigh the isolated oil/solid.

• Enantiomeric Excess (ee): Determine via Chiral HPLC (e.g., Daicel Chiralpak AD-H or OD-H column).

  • Mobile Phase: Hexane/i-PrOH (90:10).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.[3]

  • Comparison: Compare retention times against a racemic standard (prepared using pyrrolidine/H2O2).

Data & Optimization Guide

Performance Comparison

The following table illustrates the impact of the fluorine substituent compared to non-fluorinated analogs (e.g., Jørgensen-Hayashi catalyst or simple proline derivatives) in similar epoxidation manifolds.

Catalyst Type	Substituent (C2)	Mechanism	Typical ee (%)	Relative Rate
Catalyst 1 (Fluorinated)	-C(F)Ph2	Gauche Effect	96 - 98%	Fast
Prolinol Silyl Ether	-C(OTMS)Ph2	Steric Shielding	90 - 94%	Moderate
Proline	-COOH	H-Bonding	< 20% (for this rxn)	Slow

Optimization Workflow

Figure 2: Decision tree for reaction optimization.

Safety & Handling

• Peroxides: Hydrogen peroxide (35%) is a strong oxidizer. Wear gloves and eye protection. Ensure all organic peroxides are quenched (NaHSO3 test strips) before disposal.

• Fluorinated Amines: While generally stable, avoid prolonged exposure to strong Lewis acids which might abstract fluoride. Store Catalyst 1 in a desiccator at 4 °C.

• Epoxy Aldehydes: These are potent alkylating agents (potential mutagens). Handle in a fume hood and avoid skin contact.

References

• Sparr, C., Schweizer, W. B., Senn, H. M., & Gilmour, R. (2009).[4] The Fluorine-Iminium Ion Gauche Effect: Proof of Principle and Application to Asymmetric Organocatalysis. Angewandte Chemie International Edition, 48(17), 3065–3068.[4] Link

• Tanzer, E. M., Zimmer, L. E., Schweizer, W. B., & Gilmour, R. (2012).[5] Fluorinated Organocatalysts for the Enantioselective Epoxidation of Enals: Molecular Preorganisation by the Fluorine-Iminium Ion Gauche Effect.[2][4][5] Chemistry – A European Journal, 18(36), 11334–11342. Link

• Marigo, M., Franzen, J., Poulsen, T. B., Zhuang, W., & Jørgensen, K. A. (2005). Asymmetric Organocatalytic Epoxidation of α,β-Unsaturated Aldehydes with Hydrogen Peroxide. Journal of the American Chemical Society, 127(19), 6964–6965. Link

• Zimmer, L. E., Sparr, C., & Gilmour, R. (2011). Fluorine Conformational Effects in Organocatalysis: An Emerging Strategy for Molecular Design. Angewandte Chemie International Edition, 50(49), 11860–11871. Link

Sources

• 1. Expanding organofluorine chemical space: the design of chiral fluorinated isosteres enabled by I(i)/I(iii) catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution [beilstein-journals.org]
• 4. The fluorine-iminium ion gauche effect: proof of principle and application to asymmetric organocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorinated organocatalysts for the enantioselective epoxidation of enals: molecular preorganisation by the fluorine-iminium ion gauche effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Resolving Geminal F-F Coupling in 4,4-Difluoropyrrolidine NMR Spectra

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for resolving geminal F-F coupling in the NMR spectra of 4,4-difluoropyrrolidine derivatives. The unique properties of the fluorine-19 nucleus, such as its 100% natural abundance and high sensitivity, make it an invaluable tool in chemical analysis.[1][2] However, the large geminal F-F coupling constants (2JFF) can often lead to complex and overlapping signals, complicating spectral interpretation. This guide is designed to help you navigate these challenges and obtain clear, interpretable data.

Frequently Asked Questions (FAQs)

Q1: Why are the 19F NMR spectra of my 4,4-difluoropyrrolidine compound so complex?

The complexity primarily arises from large geminal fluorine-fluorine (2JFF) coupling constants, which can range from 250-300 Hz.[3] This strong coupling, combined with additional couplings to neighboring protons (3JHF), often results in broad or overlapping multiplets that are difficult to assign. The two fluorine atoms are diastereotopic, meaning they are in chemically non-equivalent environments, and thus have different chemical shifts, further contributing to the complexity.

Q2: What is a typical geminal F-F coupling constant (2JFF) for a 4,4-difluoropyrrolidine system?

While the exact value is molecule-dependent, geminal 19F-19F coupling constants in saturated five-membered rings like 4,4-difluoropyrrolidine are typically in the range of 230-280 Hz . This large value is a key feature to identify in your spectra.

Q3: Can solvent or temperature changes help in resolving the F-F coupling?

Yes, both solvent and temperature can influence your 19F NMR spectrum.[2][4]

• Solvent Effects: Changing the solvent can alter the chemical shifts of the fluorine atoms due to varying intermolecular interactions.[2] This can sometimes increase the separation between multiplets, aiding in resolution. It is advisable to test a range of solvents with different polarities (e.g., CDCl3, DMSO-d6, CD3OD).

• Temperature Effects: Variable temperature (VT) NMR can be a powerful tool. Lowering the temperature may slow down conformational exchange processes, leading to sharper signals.[1] Conversely, increasing the temperature might average out certain conformations, potentially simplifying the spectrum. There is a linear relationship between chemical shift and temperature for many fluorinated compounds.[5]

Troubleshooting Guides

This section provides structured approaches to tackle common issues encountered when analyzing the NMR spectra of 4,4-difluoropyrrolidine derivatives.

Problem 1: Overlapping Multiplets and Inability to Extract Coupling Constants

When the signals from the two geminal fluorine atoms and their couplings to protons overlap, direct analysis of the 1D 19F NMR spectrum becomes challenging.

Caption: Troubleshooting workflow for overlapping signals.

The first and simplest approach is to acquire a 19F NMR spectrum with broadband proton decoupling. This will remove all 1H-19F couplings, simplifying the spectrum to a pair of doublets (an AX system) arising from the geminal 19F-19F coupling. The separation between the centers of these doublets will give you the chemical shift difference (Δδ), and the splitting within each doublet will be the geminal coupling constant (2JFF).

If proton decoupling is insufficient or if you need to assign the proton couplings, 2D NMR is the next logical step.

• 1H-19F HETCOR (Heteronuclear Correlation) or HSQC (Heteronuclear Single Quantum Coherence): These experiments are invaluable for correlating the fluorine atoms to their directly attached or nearby protons.[6][7] This allows for unambiguous assignment of which protons are coupled to which fluorine atoms. The HETCOR experiment is often a good starting point for observing 1H-19F correlations.[6]

• 19F-19F COSY (Correlation Spectroscopy): This experiment will show a cross-peak between the two geminal fluorine atoms, confirming their coupling relationship. This is particularly useful when multiple fluorinated species are present in the sample.

Problem 2: Diastereotopic Fluorines Have Very Similar Chemical Shifts (Δδ ≈ 0)

In some molecular environments, the chemical shifts of the two geminal fluorine atoms can be very similar or even identical. This leads to a complex second-order multiplet that is not easily interpretable.

Caption: Workflow for resolving signals with similar chemical shifts.

As mentioned in the FAQs, altering the solvent and/or temperature can induce changes in the chemical shifts.[2] Even a small increase in the chemical shift difference (Δδ) can significantly simplify the spectrum and move it from a second-order to a first-order system.

This is a powerful technique where one of the fluorine resonances is selectively irradiated while observing the 1H spectrum. This will decouple that specific fluorine from the protons, simplifying the proton multiplets and allowing for the determination of individual 1H-19F coupling constants.

Advanced "pure shift" NMR experiments can be employed to remove the homonuclear 19F-19F coupling, resulting in a spectrum where each fluorine signal appears as a singlet, revealing its precise chemical shift.[8] This is particularly useful for resolving severely overlapping signals.

Experimental Protocols

Protocol 1: Standard 19F{1H} NMR (Proton-Decoupled)

• Sample Preparation: Prepare your sample in a suitable deuterated solvent at a concentration of 5-10 mg/mL.

• Instrument Setup:

  • Tune the probe for both 19F and 1H frequencies.

  • Set the spectrometer to observe 19F.

  • Enable broadband proton decoupling (e.g., using a WALTZ-16 sequence).

• Acquisition Parameters:

  • Spectral Width: Set a wide spectral width (e.g., 200-250 ppm) to ensure all fluorine signals are captured.

  • Pulse Angle: Use a 30-45° pulse angle to allow for faster repetition rates.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 16-64 scans, depending on concentration.

• Processing:

  • Apply Fourier transformation.

  • Phase and baseline correct the spectrum.

  • Reference the spectrum using an appropriate standard (e.g., CFCl3 at 0 ppm).

Protocol 2: 1H-19F HETCOR

• Sample Preparation: Same as Protocol 1.

• Instrument Setup:

  • Tune the probe for both 19F and 1H.

  • Load a standard HETCOR pulse sequence.

• Acquisition Parameters:

  • Spectral Width (F2 - 19F): Set to encompass all 19F signals.

  • Spectral Width (F1 - 1H): Set to encompass all coupled proton signals.

  • Number of Increments (F1): 256-512.

  • Number of Scans per Increment: 8-16.

  • Relaxation Delay (d1): 1.5-2 seconds.

• Processing:

  • Apply Fourier transformation in both dimensions.

  • Phase and baseline correct the 2D spectrum.

  • Analyze the cross-peaks to identify 1H-19F correlations.

Parameter	19F{1H} 1D NMR	1H-19F HETCOR
Purpose	Determine 2JFF and chemical shifts	Correlate 1H and 19F nuclei
Decoupling	Broadband 1H	None (during evolution)
Spectral Width	~250 ppm (19F)	~250 ppm (19F), ~10 ppm (1H)
Relaxation Delay	1-2 s	1.5-2 s
Experiment Time	Minutes	1-2 hours

References

• Smith, A. J. R., York, R., Uhrín, D., & Bell, N. G. A. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Physical Chemistry Chemical Physics, 24(14), 8417-8433. [Link]

• Quora. (2019). 19F NMR of SF4 varies with temperature. What structure does 19F NMR give when temperature varies from -98 to 23 degree Celsius? [Link]

• Exarchou, V., & Gerothanassis, I. P. (2013). Fluorine detected 2D NMR experiments for the practical determination of size and sign of homonuclear F-F and heteronuclear C-F multiple bond J-coupling constants in multiple fluorinated compounds. Journal of Magnetic Resonance, 231, 79-89. [Link]

• Kavun, V. V., Slobodyuk, A. B., Telin, I. A., & Kharchenko, V. I. (2019). Temperature dependences of 19 F NMR spectrum width of solid solutions 50PbF2-30BiF3-20MF (M = Na, K). ResearchGate. [Link]

• Bansal, N., & Zink, J. I. (1992). Perfluorocarbon temperature measurements using 19F NMR. NMR in Biomedicine, 5(2), 65-68. [Link]

• Newmark, R. A., & Webb, G. G. (2014). Comparison of 1H-19F two-dimensional NMR scalar coupling correlation pulse sequences. Magnetic Resonance in Chemistry, 52(4), 183-189. [Link]

• Wikipedia. (n.d.). Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• Bell, N. G. A., et al. (2022). New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science, 13(10), 2910-2921. [Link]

• O'Hagan, D., et al. (2010). Conformational analysis of fluorinated pyrrolidines using 19F-1H scalar couplings and heteronuclear NOEs. Journal of Organic Chemistry, 75(8), 2575-2584. [Link]

• University of Missouri. (2013). Fluorine experiments (Vnmrj 3.2A). [Link]

• NMR Wiki Q&A Forum. (2014). 19F full range homodecoupling. [Link]

Sources

• 1. quora.com [quora.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Perfluorocarbon temperature measurements using 19F NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of 1H-19F two-dimensional NMR scalar coupling correlation pulse sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 19F full range homodecoupling - NMR Wiki Q&A Forum [qa.nmrwiki.org]

Technical Support Hub: Purification of Volatile Fluorinated Amino Alcohols

Status: Operational Ticket ID: F-AMINE-PUR-001 assigned To: Senior Application Scientist Subject: Troubleshooting yield loss and isolation failures for volatile fluorinated intermediates.

The Physics of Failure: Why Standard Protocols Fail

Before attempting a fix, you must understand why your standard "rotovap and column" workflow is failing. Fluorine substitution introduces two critical anomalies that disrupt standard organic workups:

• The "Teflon" Effect (Volatility Surge): Fluorine is highly electronegative but has low polarizability. Heavily fluorinated chains often exhibit weak intermolecular Van der Waals interactions. Furthermore, the inductive effect of fluorine can disrupt the internal Hydrogen-bonding network that usually keeps amino alcohols non-volatile.

  • Consequence: Your product may have a vapor pressure similar to your solvent (DCM, Ether) and is being stripped away during concentration.

• The Basicity Crash (pKa Shift): The electron-withdrawing nature of fluorine (inductive effect,

  ) significantly lowers the pKa of the amine (making it a weaker base) and lowers the pKa of the alcohol (making it a more acidic proton donor).

  • Data Point: A standard alkyl amine has a pKa

    10.5. A -fluorinated amine can drop to pKa 5.5–8.0 [1][2].

  • Consequence: Standard acid-base extraction pH setpoints are wrong. You might think you have protonated the amine to pull it into the aqueous phase, but due to the lower pKa, a significant portion remains as the free base in the organic layer—or vice versa.

Troubleshooting Board (Q&A)

Q: I see product spots on TLC, but after rotary evaporation, the flask is empty. Where did it go? A: You likely co-distilled your product with the solvent. Fluorinated amino alcohols often form azeotropes with common solvents like DCM or THF.

• Immediate Fix: Stop using high-vacuum. Switch to Protocol A (Salt Formation) to lock the volatile amine into a non-volatile ionic lattice before solvent removal.

Q: I tried an acid-base extraction, but the product isn't moving into the aqueous layer with 1M HCl. A: Your amine might be too weakly basic due to the fluorine substitution.

• Immediate Fix: Use a stronger acid (e.g., 2M or 6M HCl) to force protonation, or switch to Protocol B (SCX Resin) which relies on surface interactions rather than bulk liquid-liquid equilibria.

Q: My product is an oil that refuses to crystallize, even as a salt. A: Fluorinated chains often resist crystal lattice formation due to low surface energy.

• Immediate Fix: Do not use aqueous HCl. Water acts as a plasticizer and prevents crystallization. Use Protocol A with strictly anhydrous conditions (HCl in Dioxane/Ether) and use an anti-solvent like cold pentane.

Standard Operating Procedures (SOPs)

SOP-01: Anhydrous Salt Precipitation (The "Lock-Down" Method)

Best for: Highly volatile amines that vanish on the rotovap.

Theory: Converting the volatile free base into a hydrochloride or oxalate salt increases the molecular weight and introduces strong ionic bonding, effectively eliminating volatility.

Protocol:

• Dissolution: Dissolve the crude reaction mixture in a minimal amount of anhydrous diethyl ether or MTBE. (Avoid DCM if possible; ether facilitates precipitation).

• Acidification:

  • Option A (Preferred): Add 4M HCl in Dioxane dropwise at 0°C.

  • Option B: Bubble anhydrous HCl gas through the solution (requires specialized setup).

• Observation: A white precipitate should form immediately.

• Isolation:

  • Do NOT Rotovap.

  • Filter the solid using a sintered glass funnel (vacuum filtration).

  • Wash the cake with cold pentane or hexanes to remove non-polar impurities.

• Recovery: If the free base is required later, regenerate it in situ during the next step by adding a stoichiometric base (e.g., Et3N) in the next reaction solvent.

SOP-02: Catch-and-Release Chromatography (SCX)

Best for: Weakly basic fluorinated amines that are difficult to extract or purify by silica gel.

Theory: Strong Cation Exchange (SCX) resins (sulfonic acid modified silica) capture the amine chemically. This allows you to wash away all impurities with methanol, then release the pure amine.[1] This avoids the heat of distillation.

Protocol:

• Loading: Dissolve crude material in MeOH (or MeOH/DCM 1:1). Load onto a pre-conditioned SCX cartridge.

• Washing: Flush the cartridge with 3–5 column volumes of MeOH.

  • Result: Non-basic impurities (starting materials, neutral side products) are washed away. The fluorinated amine remains bound to the sulfonic acid sites.

• Elution (The Release): Elute with 2M Ammonia in MeOH (commercially available).

  • Mechanism:[2][3] The ammonia displaces the fluorinated amine.

• Concentration: Evaporate the ammoniacal methanol.

  • Note: Although the amine is volatile, the low boiling point of the Ammonia/MeOH azeotrope often allows for concentration at low temperatures (<30°C) without significant loss, unlike high-boiling extraction solvents.

Comparative Data & Decision Logic

Table 1: Impact of Fluorination on Amine Basicity and Volatility

Property	Standard Amino Alcohol (e.g., Propranolol analog)	Fluorinated Analog (e.g., -F or CF3)	Impact on Purification
pKa (Conj. Acid)	~9.5 – 10.5	5.5 – 8.5	Requires lower pH to protonate; harder to extract into water.
Boiling Point	High (>200°C)	Lowered (often <100°C at reduced pressure)	High risk of loss during solvent removal.
Lipophilicity (LogP)	Moderate	High	Sticks to standard C18 columns; may streak on Silica.

Figure 1: Purification Decision Tree

Caption: Decision logic for selecting the appropriate purification workflow based on volatility and basicity profiles.

References

• Vertex AI Search. (2024). Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux. National Institutes of Health (NIH). Link

• ResearchGate. (2024). Impact of Fluoroalkyl Substituents on the Physicochemical Properties of Saturated Heterocyclic Amines. Link

• ScienceMadness. (2006). Isolation of primary amines as HCL salt problem. Link

• Google Patents. (2006). Purification of fluorinated alcohols (WO2006052567A2). Link

• MDPI. (2022). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sciencemadness Discussion Board - Isolation of primary amines as HCL salt problem - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: Scalable Synthesis of Chiral Fluorinated Pyrrolidines

Ticket ID: FP-SCALE-001 Status: Open Subject: Minimizing Racemization & EE Erosion During Scale-Up Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Alpha-Proton" Trap

Welcome to the technical support hub. If you are accessing this guide, you are likely facing a critical issue: your small-scale fluorinated pyrrolidine synthesis (mg scale) showed perfect enantiomeric excess (EE), but the kilogram pilot run has resulted in significant racemization.

The Core Problem: The introduction of a fluorine atom on the pyrrolidine ring—specifically at the C3 or C4 position—dramatically alters the electronic landscape of the molecule. Fluorine is highly electronegative. If it is adjacent to a carbonyl group (e.g., in an amide or ester) or a chiral center carrying a proton, it significantly increases the acidity of that

-proton.

On scale-up, extended reaction times and heat transfer delays provide the activation energy required for this acidic proton to detach, leading to planarization (enolization) and subsequent racemization. This guide provides the protocols to arrest this process.

Module 1: Critical Mechanism Analysis

Diagnosis: Why is my chiral center collapsing?

The primary failure mode is Base-Catalyzed Enolization , exacerbated by the "Alpha-Effect" of fluorine.

Visualizing the Failure Mode

The following diagram illustrates the thermodynamic trap. The fluorine atom pulls electron density (

-withdrawal), weakening the C-H bond. Any available base (even weak ones) can abstract this proton, forming a planar enolate.

Figure 1: Mechanism of base-catalyzed racemization in

-fluorinated systems. The fluorine atom stabilizes the transition state for deprotonation.

Module 2: The Fluorination Step (Making the Bond)

Scenario: You are converting a hydroxy-pyrrolidine to a fluoro-pyrrolidine using DAST or Deoxo-Fluor. Issue: The reaction exotherms on scale, leading to "thermal racemization" or decomposition.

Troubleshooting Guide: Reagent Selection & Process Control

Feature	DAST (Diethylaminosulfur trifluoride)	Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride)	XtalFluor-E / Fluolead
Thermal Stability	Low. Explosive >90°C.	Medium. Stable up to ~70°C.	High. Crystalline solids.
Racemization Risk	High. Requires low temp (-78°C).	Medium. Can run at 0°C to RT.	Low. Less acidic byproducts.
Scale-Up Suitability	Poor (Batch). Good (Flow).	Moderate.	Excellent (Solid handling).
Recommendation	Use only in Continuous Flow .	Standard for <100g batch.	Preferred for >1kg batch.

Protocol: Safe Scale-Up of DAST Fluorination (Flow Chemistry Approach)

Why Flow? Flow reactors have high surface-area-to-volume ratios, allowing instant dissipation of the massive heat generated by DAST, preventing the temperature spikes that cause racemization.

• Setup: Use a chemically resistant flow reactor (e.g., PFA tubing or SiC reactor).

• Feed A: Hydroxy-pyrrolidine substrate in anhydrous DCM (0.5 M).

• Feed B: DAST in anhydrous DCM (0.6 M).

• Mixing: T-mixer at -20°C (Flow allows higher temps than batch -78°C due to residence time control).

• Residence Time: 60–120 seconds.

• Quench: Direct outlet into a flowing stream of saturated NaHCO₃ or CaCO₃ slurry.

  • Critical: Never quench DAST into water; it generates HF instantly. Use a carbonate base to neutralize HF in situ.

Module 3: Downstream Coupling (Preserving the Bond)

Scenario: You have a chiral fluorinated amine and need to couple it to an acid. Issue: Standard peptide coupling conditions (HATU/DIPEA) are eroding the EE.

The "Base pKa" Rule

In standard peptide synthesis, we use DIPEA (pKa ~10-11). For

-fluorinated amines, the -proton pKa drops significantly (often to ~15-18). Using a base like DIPEA with HATU creates a high risk of deprotonation.

Corrective Action:

• Switch Coupling Reagents: Move away from uronium/phosphonium salts (HATU, BOP) which require base.

• Adopt "Neutral" Activation: Use carbodiimides (DIC, EDC) with acidic additives (Oxyma Pure).

Recommended Protocol: Racemization-Free Amide Coupling

This protocol minimizes base exposure.[1]

• Dissolve Carboxylic Acid (1.0 equiv) and Oxyma Pure (1.1 equiv) in DMF/DCM (1:1).

  • Note: Oxyma is superior to HOBt for suppressing racemization [1].[2]

• Add DIC (Diisopropylcarbodiimide) (1.1 equiv) at 0°C . Stir for 5 mins to form the active ester.

• Add the Fluorinated Pyrrolidine (1.0 equiv).

• Base: DO NOT ADD BASE unless the amine is a salt.

  • If amine is a salt (HCl/TFA): Use TMP (2,4,6-Trimethylpyridine/Collidine) .

  • Why TMP? It is a weak base (pKa ~7.4) and sterically hindered.[2][3] It is strong enough to deprotonate the amine salt but too weak/bulky to abstract the

    -proton [2].

• Monitor: Check conversion by HPLC. If slow, warm to RT slowly.

Module 4: The "Ghost" Racemization (SDE)

Scenario: Reaction showed 99% EE, but after column chromatography or recrystallization, the EE dropped to 80%. Diagnosis: You are a victim of Self-Disproportionation of Enantiomers (SDE) .

Fluorinated compounds are "SDE-phoric." They form strong intermolecular interactions (F[4][5]···H-C or F···F). During achiral purification (silica column, sublimation), the enantiomers (excess) and the racemate associate differently, causing them to elute or crystallize at different rates [3].

SDE Troubleshooting Workflow

Figure 2: Diagnosing Self-Disproportionation of Enantiomers (SDE).

Fix:

• Chromatography: Do not discard "impure" looking tails or heads without checking EE. The racemate and enantiomer often separate on achiral silica.

• Recrystallization: Never assume the mother liquor is just "impurities." It often contains the other enantiomeric ratio.

FAQ: Quick Solutions

Q: Can I use enzymatic fluorination to avoid DAST entirely? A: Yes. Fluorinases are emerging, but for scale-up, they are often substrate-specific. For general purpose, Deoxyfluorination using sulfonyl fluorides (e.g., PyFluor) is a safer, milder chemical alternative that often preserves stereochemistry better than DAST.

Q: My amine is an HCl salt. Can I just use TEA to freebase it? A: Avoid TEA (Triethylamine). It is a strong base with low steric hindrance, perfect for abstracting that acidic

-proton. Use Collidine (TMP) or inorganic bases like NaHCO₃ (biphasic reaction) to freebase.

Q: How do I measure EE accurately if SDE is occurring? A: Do not rely on NMR shift reagents if SDE is suspected. Use Chiral HPLC/SFC and ensure you sample the entire bulk material, not just a crystal from the side of the flask.

References

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace HOBt." Chemistry – A European Journal.

• Carpino, L. A., et al. (2002). "The Diisopropylcarbodiimide/ 2,4,6-Trimethylpyridine (Collidine) System: A Unique Method for the Synthesis of Protected Peptides." Journal of Organic Chemistry.

• Soloshonok, V. A., et al. (2012). "Self-Disproportionation of Enantiomers of Chiral, Non-Racemic Fluoroorganic Compounds: Role of Fluorine as a 'Devil's Advocate'." Chemical Reviews.

• Baumann, M., et al. (2008). "The Use of Diethylaminosulfur Trifluoride (DAST) for Fluorination in a Continuous-Flow Microreactor." Synlett.

Sources

• 1. Ynamides as Racemization-Free Coupling Reagents for Amide and Peptide Synthesis [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. TFPN-mediated racemization/epimerization-free amide and peptide bond formation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Recommended Tests for the Self-Disproportionation of Enantiomers (SDE) to Ensure Accurate Reporting of the Stereochemical Outcome of Enantioselective Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Determination of Enantiomeric Excess (ee) of Fluorinated Pyrrolidine Alcohols

For Researchers, Scientists, and Drug Development Professionals

The precise determination of enantiomeric excess (ee) is a critical analytical step in the synthesis and development of chiral molecules, particularly in the pharmaceutical industry. Fluorinated pyrrolidine alcohols are a significant class of compounds, with the fluorine atom often imparting desirable properties such as enhanced metabolic stability and binding affinity.[1] This guide provides a comparative overview of the primary analytical techniques used to determine the ee of these compounds, offering insights into the underlying principles, experimental protocols, and data interpretation.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for separating enantiomers.[2] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Principle of Separation

The direct separation of enantiomers on a CSP is the most common approach.[2][3] The CSP creates a chiral environment, and the differential interaction between the enantiomers and the CSP leads to their separation. These interactions can be a combination of hydrogen bonding, dipole-dipole interactions, steric hindrance, and inclusion complexation.

An alternative, though less common, indirect approach involves derivatizing the enantiomeric mixture with a chiral derivatizing agent (CDA) to form diastereomers. These diastereomers can then be separated on a standard achiral stationary phase.[3][4]

Experimental Workflow: Chiral HPLC

Caption: Workflow for ee determination by Chiral HPLC.

Detailed Protocol: Chiral HPLC

• Column Selection: The choice of the chiral stationary phase is the most critical step.[2] For fluorinated pyrrolidine alcohols, polysaccharide-based columns (e.g., Chiralcel® OD-H, Chiralpak® AD) are often a good starting point.

• Mobile Phase Selection: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol).[2] For basic compounds like pyrrolidines, the addition of a small amount of an amine modifier (e.g., diethylamine) can improve peak shape. For acidic compounds, an acidic modifier (e.g., trifluoroacetic acid) may be used.[2]

• Method Development: A screening process is often necessary to find the optimal mobile phase composition and column.[5] This involves systematically varying the ratio of the non-polar and polar solvents.

• Sample Preparation: Dissolve a small amount of the fluorinated pyrrolidine alcohol in the mobile phase. Ensure the sample is fully dissolved and filtered before injection.

• Analysis: Inject the sample onto the HPLC system. The enantiomers will separate and be detected as two distinct peaks.

• Quantification: The enantiomeric excess is calculated from the integrated areas of the two peaks using the following formula: ee (%) = [(Area₁ - Area₂) / (Area₁ + Area₂)] x 100

NMR Spectroscopy with Chiral Derivatizing Agents

Nuclear Magnetic Resonance (NMR) spectroscopy is another powerful tool for determining enantiomeric excess. Since enantiomers are indistinguishable in an achiral environment, a chiral auxiliary is required to differentiate them.[6] This is typically achieved by using a chiral derivatizing agent (CDA) to convert the enantiomers into diastereomers, which have distinct NMR spectra.[7][8][9]

Principle of Derivatization

The hydroxyl group of the fluorinated pyrrolidine alcohol is reacted with a chiral derivatizing agent, most commonly Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA), to form diastereomeric esters.[10][11][12] These diastereomers will have slightly different chemical shifts for the protons and/or fluorine atoms near the newly formed stereocenter, allowing for their quantification by NMR.[10]

Mechanism of Chiral Recognition with Mosher's Acid

Caption: Formation of diastereomers for NMR analysis.

Detailed Protocol: Mosher's Acid Analysis

• Esterification: In a clean, dry NMR tube, dissolve the fluorinated pyrrolidine alcohol (approximately 5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃). Add a slight excess (1.1-1.2 equivalents) of (R)-Mosher's acid chloride and a small amount of a base (e.g., pyridine or DMAP) to catalyze the reaction.

• Reaction Monitoring: Allow the reaction to proceed at room temperature. The progress can be monitored by ¹H NMR until the signal corresponding to the alcohol's carbinol proton disappears.

• NMR Acquisition: Acquire a high-resolution ¹H NMR and/or ¹⁹F NMR spectrum of the resulting diastereomeric mixture. The presence of the trifluoromethyl group in Mosher's acid makes ¹⁹F NMR a particularly clean and sensitive method for ee determination.[12]

• Signal Integration and ee Calculation: Identify a pair of well-resolved signals corresponding to the two diastereomers. Integrate these signals and calculate the ee using the formula: ee (%) = [(Integration₁ - Integration₂) / (Integration₁ + Integration₂)] x 100

It is also good practice to prepare the ester with (S)-Mosher's acid in a separate experiment to confirm the assignments and the accuracy of the ee determination.[6]

Comparison of Techniques

Feature	Chiral HPLC	NMR with Chiral Derivatizing Agents
Principle	Physical separation of enantiomers on a chiral stationary phase.[13]	Covalent derivatization to form diastereomers with distinct NMR signals.[13]
Primary Output	Chromatogram with baseline-separated peaks for each enantiomer.[13]	¹H or ¹⁹F NMR spectrum showing distinct signals for each diastereomer.[13]
Quantitative Data	Enantiomeric excess (ee) calculated from the integrated peak areas.[13]	Enantiomeric excess (ee) calculated from the integration of diastereomeric signals.
Determination of Absolute Configuration	No, requires a standard of known absolute configuration.	Yes, by comparing the spectra of (R)- and (S)-derivatives.[13]
Sensitivity	High sensitivity, suitable for trace analysis.[13]	Generally lower than chromatographic methods.[13]
Accuracy for ee	High accuracy and precision with good baseline separation.[13]	Can be less accurate due to potential peak overlap and integration errors.[13]
Sample Requirement	Can be performed with smaller sample quantities.[13]	Typically requires milligrams of sample.[13]
Development Time	Requires method development to find a suitable chiral stationary phase and mobile phase.[13]	Method is generally applicable with minimal development.[13]
Instrumentation	Requires a dedicated HPLC system with a chiral column.[13]	Requires access to an NMR spectrometer.[13]

Other and Emerging Techniques

While HPLC and NMR are the most common methods, other techniques can also be employed for the determination of enantiomeric excess.

• Gas Chromatography (GC) with Chiral Columns: For volatile fluorinated pyrrolidine alcohols, chiral GC can be a viable option, offering high resolution and sensitivity.

• Supercritical Fluid Chromatography (SFC): SFC with chiral stationary phases is gaining popularity as a "green" alternative to HPLC, often providing faster separations.

• Circular Dichroism (CD) Spectroscopy: This technique can be used in conjunction with chiral sensing assemblies to determine ee, offering a high-throughput screening method.[14]

• Raman Optical Activity (ROA): A powerful technique for analyzing chiral molecules in solution, ROA has demonstrated high accuracy in determining enantiomeric excess.[15]

Conclusion

The choice of method for determining the enantiomeric excess of fluorinated pyrrolidine alcohols depends on several factors, including the available instrumentation, the amount of sample, and the specific goals of the analysis. Chiral HPLC offers high sensitivity and accuracy for routine ee determination, while NMR with chiral derivatizing agents, particularly Mosher's acid analysis, provides the additional advantage of being able to determine the absolute configuration. For high-throughput applications, emerging techniques like CD spectroscopy-based assays may be more suitable. A thorough understanding of the principles and practical considerations of each method is essential for obtaining reliable and accurate results in the development of chiral fluorinated compounds.

References

• Wenzel, T. J. (2003). Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. Chirality, 15(3), 256-270. [Link]

• Guo, H., et al. (2007). A Chiral Phosphorous Derivatizing Agent for the Determination of the Enantiomeric Excess of Chiral Alcohols, Amines by 31P NMR. ResearchGate. [Link]

• Fletcher, N. C., et al. (2019). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education, 96(7), 1489-1494. [Link]

• Wenzel, T. J. (2003). Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy. Semantic Scholar. [Link]

• Mosher's acid. Wikipedia. [Link]

• Jang, S., et al. (2022). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry, 94(2), 1441-1446. [Link]

• Kourist, R., et al. (2018). Chemoenzymatic Asymmetric Synthesis of Pyridine-Based α-Fluorinated Secondary Alcohols. ChemCatChem, 10(19), 4305-4309. [Link]

• Capri, C., et al. (2013). Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents. ResearchGate. [Link]

• Li, H., et al. (2011). Improved Synthesis of Chiral Pyrrolidine Inhibitors and Their Binding Properties to Neuronal Nitric Oxide Synthase. ACS Medicinal Chemistry Letters, 2(1), 63-67. [Link]

• Wang, Y., et al. (2021). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Molecules, 26(15), 4627. [Link]

• Assigning Stereochemistry and Determining Enantiomeric Purity: New Liquid Crystals or Old Derivatives?. University of Toronto. [Link]

• How I Used Mosher Esters in my PhD. YouTube. [Link]

• Jang, S., et al. (2021). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19 F NMR Spectroscopy. ResearchGate. [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. [Link]

• How does the Mosher ester method allow determination of absolute configuration of secondary alcohols?. Chemistry Stack Exchange. [Link]

• Reitti, M., et al. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Nature Protocols, 15(7), 2338-2354. [Link]

• Prokes, J., et al. (2022). Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. Molecules, 27(10), 3123. [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(10), 2533. [Link]

• Chiral HPLC separation: strategy and approaches. Chiralpedia. [Link]

• Determination of Enantiomeric Excess and Diastereomeric Excess via Optical Methods. Application to α-methyl-β-hydroxy-carboxylic acids. PMC. [Link]

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Impact of 4,4-Difluorination on pKa of Pyrrolidine Nitrogen: A Comparative Guide

Part 1: Executive Analysis & Mechanistic Insight

In medicinal chemistry, the pyrrolidine ring is a ubiquitous scaffold, yet the high basicity of its secondary amine (

) often hinders oral bioavailability due to ionization at physiological pH. Strategic fluorination is the premier tool for modulating this basicity.

This guide focuses on 4,4-difluorination (typically

-fluorination relative to the nitrogen in 2-substituted systems like proline). Unlike -fluorination (3,3-position), which exerts a drastic inductive drop, 4,4-difluorination offers a "Goldilocks" zone—significantly lowering to the physiological range (7.0–8.0) while often preserving or enhancing metabolic stability and inducing specific ring puckering via the gauche effect.

The Mechanistic Driver: Inductive Withdrawal

The primary driver for the

shift is the electron-withdrawing inductive effect (-I) of the fluorine atoms.

• -Bond Transmission: The electronegative fluorines pull electron density through the -framework.

• Distance Dependence: The effect attenuates with distance.

  • 3,3-difluoro (

    -position): Two bonds from nitrogen. Massive drop (~3.8 log units).

  • 4,4-difluoro (

    -position): Three bonds from nitrogen. Controlled drop (~2.8 log units).

Visualizing the Electronic Effect

The following diagram illustrates the inductive pull and its impact on the nitrogen lone pair availability.

Caption: Comparative inductive effects of

vs. fluorination on pyrrolidine nitrogen basicity. Note: In unsubstituted pyrrolidine, 3,3 and 4,4 positions are symmetric; the distinction is critical in 2-substituted derivatives like Proline.

Part 2: Comparative Performance Data

The following data aggregates experimental

values to demonstrate the quantitative impact of fluorination.

Table 1: Impact of Fluorination on Amine

Compound	Substitution Pattern	Position relative to N	Experimental (Amine)	(vs Parent)	Key Reference
Pyrrolidine	Unsubstituted	N/A	11.27	-	[1, 2]
3,3-Difluoropyrrolidine	, -difluoro	Beta	7.5	-3.8	[3]
L-Proline	2-COOH	Alpha	10.6	-	[1]
4,4-Difluoro-L-proline	, -difluoro	Gamma	7.8	-2.8	[4]
cis-4-Fluoroproline	-monofluoro	Gamma	9.7	-0.9	[4]

Analysis:

• Bioavailability Sweet Spot: The drop to ~7.8 for 4,4-difluoroproline is strategically perfect. At physiological pH (7.4), a significant portion (~30-40%) of the amine remains unprotonated (neutral), facilitating passive membrane diffusion. In contrast, the parent proline (

  10.6) is >99.9% protonated (cationic) and membrane-impermeable.

• Symmetry Note: For unsubstituted pyrrolidine, "4,4-difluorination" is identical to "3,3-difluorination" due to C2 symmetry. The distinction arises only when the ring is substituted (e.g., at C2).

Part 3: Experimental Protocols

To validate these values in your specific scaffold, use the following self-validating protocols.

Protocol A: F NMR Titration (Recommended)

Best for: Fluorinated compounds where potentiometric endpoints are obscure.

Principle: The chemical shift of the fluorine nucleus (

) is sensitive to the protonation state of the nearby nitrogen. Plotting vs. pH yields a sigmoidal curve where the inflection point is the .

Workflow:

• Preparation: Dissolve 5 mg of the 4,4-difluoro analog in 600

  L of buffer solution (containing 10% D O for lock). Use a range of buffers (citrate, phosphate, borate) to cover pH 2–12.

• Measurement: Acquire non-decoupled

  F NMR spectra at constant temperature (25°C).

• Titration: Adjust pH using small aliquots of 0.1 M HCl or NaOH. Measure pH externally after each addition.

• Analysis: Plot

  (ppm) vs. pH. Fit to the Henderson-Hasselbalch equation:

Protocol B: Potentiometric Titration (Standard)

Best for: High-solubility samples (>10 mM).

• System: Mettler Toledo or Sirius T3 autotitrator.

• Solvent: 0.15 M KCl (aq) to maintain ionic strength.

• Procedure: Titrate from pH 2.0 to 12.0 using 0.5 M KOH.

• Validation: Perform a blank titration (solvent only) to subtract carbonate error.

Experimental Workflow Diagram

Caption: Dual-pathway workflow for determining pKa of fluorinated pyrrolidines. 19F NMR is preferred for high sensitivity.

Part 4: Strategic Implications for Drug Design

Permeability &

The 4,4-difluorination strategy is a "permeability switch." By lowering the

to ~7.8, you effectively turn off the cationic charge on the nitrogen as the molecule enters the lipid bilayer.

• Result: Increased

  compared to the parent, despite the addition of polar C-F bonds, because the desolvation penalty of the neutral amine is lower than that of the ammonium species.

Conformational Control (The "Pucker")

Fluorine introduces a gauche effect, where the C-F bond tends to align gauche to the N-C bond.

• 4,4-Difluoroproline: The gem-difluoro group creates a balance that can rigidify the ring or bias it towards a specific envelope conformation (C

  -exo or C -endo) depending on other substituents. This is critical for binding affinity in rigid pockets (e.g., GPCRs, Kinases).

Metabolic Blockade

The C4 position in pyrrolidine is a common "soft spot" for metabolic oxidation by CYP450 enzymes (hydroxylation).

• Solution: 4,4-Difluorination blocks this site sterically and electronically, preventing the formation of unstable hemiaminals and extending half-life (

  ).

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 31268, Pyrrolidine.[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 2782827, 3,3-Difluoropyrrolidine.[Link]

• Myers, E. L., et al. Catalysis of Hydrogen–Deuterium Exchange Reactions by 4-Substituted Proline Derivatives. Journal of Organic Chemistry, 2008. (Available via MIT DSpace). [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol

This guide provides a detailed protocol for the safe handling and disposal of (S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol (CAS No. 1408057-44-2). As a specialized fluorinated pyrrolidine derivative, this compound requires careful management to ensure the safety of laboratory personnel and to maintain environmental compliance. The procedures outlined below are grounded in established principles of chemical safety and waste management.

Disclaimer: This document is intended as a comprehensive guide. However, it is imperative to consult your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations governing chemical waste disposal.

Hazard Identification and Risk Assessment

(S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol is a research chemical, and as such, a complete toxicological profile may not be available.[1] However, its structure suggests several potential hazards that must be considered:

• Fluorinated Compound: The presence of two fluorine atoms on the pyrrolidine ring is a key feature. Thermal decomposition of fluorinated organic compounds can release highly toxic and corrosive gases, such as hydrogen fluoride (HF).[2][3] Therefore, uncontrolled incineration is not a viable disposal method.

• Pyrrolidine Moiety: Pyrrolidine and its derivatives can be skin and eye irritants and may be harmful if inhaled or ingested.[4][5][6][7] The parent compound, pyrrolidine, is classified as a flammable liquid and is corrosive.[4][8][9]

• Methanol Group: The methanol group indicates that this compound is an alcohol. While the overall properties will be dictated by the entire molecule, the potential for flammability should be considered.

Given these structural features, it is prudent to handle this compound with the assumption that it is toxic, irritant, and may produce hazardous byproducts upon decomposition.

Personal Protective Equipment (PPE)

A robust PPE protocol is the first line of defense against chemical exposure. The following table summarizes the minimum required PPE when handling (S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol for disposal.

PPE Category	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields at a minimum. A full-face shield should be worn over safety glasses when handling larger quantities or during splash-prone operations.[10]	Protects against accidental splashes of the chemical, which may be corrosive or irritating to the eyes.[11][12]
Hand Protection	Nitrile or neoprene gloves. Always inspect gloves for tears or holes before use.[10][13] Dispose of contaminated gloves in accordance with hazardous waste procedures.[7]	Provides a barrier against skin contact. Given the pyrrolidine structure, skin absorption is a potential route of exposure.
Body Protection	A flame-retardant lab coat and closed-toe shoes are mandatory.[11][12][13] Consider a chemical-resistant apron when handling larger volumes.	Protects the skin and personal clothing from contamination.
Respiratory	All handling of this compound, including waste consolidation, should be performed in a certified chemical fume hood to avoid inhalation of vapors.[10][14]	The volatility of this compound may not be fully known. A fume hood provides essential protection against respiratory exposure.

Spill Management Protocol

Accidental spills must be managed promptly and safely.

Step 1: Evacuate and Secure the Area

• Alert personnel in the immediate vicinity.

• If the spill is large or if you feel unwell, evacuate the area and contact your EHS office immediately.

• Remove all ignition sources from the area.[5]

Step 2: Don the Appropriate PPE

• Before attempting to clean the spill, ensure you are wearing the full PPE outlined in the table above.

Step 3: Contain and Absorb the Spill

• For small spills, cover with an inert absorbent material such as vermiculite, dry sand, or a commercial chemical absorbent.[4][5]

• Do not use combustible materials like paper towels to absorb the bulk of the spill.

Step 4: Collect and Package the Waste

• Carefully sweep or scoop the absorbed material into a designated, compatible waste container.

• Use non-sparking tools for this process.[6]

• Label the container clearly as "Hazardous Waste" and include the full chemical name: "(S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol" and a description of the spill debris.

Step 5: Decontaminate the Area

• Wipe the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

• Collect all decontamination materials (wipes, etc.) in the same hazardous waste container.

Waste Segregation and Disposal Workflow

Proper segregation of chemical waste is crucial for safe and compliant disposal.[15][16] The following diagram illustrates the decision-making process for disposing of waste containing (S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol.

Caption: Disposal decision workflow for (S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol.

Step-by-Step Disposal Protocol

Step 1: Waste Determination

• As the generator, you are responsible for determining that this chemical is a hazardous waste.[17] Due to its fluorinated nature and the properties of the pyrrolidine class, it must be treated as such.

Step 2: Select a Compatible Waste Container

• Use a high-density polyethylene (HDPE) or glass container that is in good condition and has a secure, tight-fitting lid.

• Ensure the container is compatible with the chemical; avoid reactive materials.[11]

Step 3: Label the Waste Container

• Before adding any waste, label the container with the words "Hazardous Waste".[15]

• List all constituents by their full chemical names, including "(S)-4,4-Difluoro-1-methylpyrrolidine-2-methanol".

• Indicate the approximate percentage of each component.

• Affix the appropriate hazard pictograms (e.g., corrosive, toxic, flammable, environmentally hazardous) as determined by your EHS office.

Step 4: Accumulate Waste Safely

• Keep the waste container closed at all times, except when adding waste.[17]

• Store the container in a designated satellite accumulation area, which should be under a fume hood or in a well-ventilated, secure location.[12]

• Store away from incompatible materials, such as strong oxidizing agents or acids.[18]

Step 5: Arrange for Final Disposal

• Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

• The most probable disposal method for this compound is high-temperature incineration in a facility equipped with scrubbers.[2][19] This is to ensure the complete destruction of the molecule and to neutralize the resulting acidic gases, such as hydrogen fluoride.[2][3]

• Do not pour this chemical down the drain or dispose of it in regular trash.[7][13] This is a violation of environmental regulations and poses a significant hazard.

References

• American Chemical Society. (n.d.). Guidelines for Chemical Laboratory Safety in Academic Institutions. Retrieved from [Link]

• Green World Group. (2023, December 22). Chemical Safety Best Practices in The Lab. Retrieved from [Link]

• Environmental Marketing Services. (2025, July 21). Safe Chemical Waste Disposal in Labs. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2024, April 8). Interim Guidance on the Destruction and Disposal of Perfluoroalkyl and Polyfluoroalkyl Substances and Materials Containing Perfluoroalkyl and Polyfluoroalkyl Substances. Retrieved from [Link]

• Let's Educate. (2024, June 7). Hazardous Waste segregation in the Laboratory. YouTube. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Pyrrolidine. Retrieved from [Link]

• Loba Chemie. (n.d.). Safety Data Sheet: PYRROLIDINE FOR SYNTHESIS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2017, February 22). Preliminary Information on Manufacturing, Processing, Distribution, Use, and Disposal: N-Methylpyrrolidone (NMP). Retrieved from [Link]

• MCF Environmental Services. (2023, December 27). Guidelines for Disposing of PFAs. Retrieved from [Link]

• The Society of the Plastics Industry, Inc. (2001). Guide to the Safe Handling of Fluoropolymer Dispersions. Retrieved from [Link]

• TRC Companies. (n.d.). Lab Safety Services - Assessment & Compliance. Retrieved from [Link]

• LabXchange. (2022, May 23). How To: Lab Waste. YouTube. Retrieved from [Link]

• Shriver, E. L. (1977). Some considerations in the handling of fluorine and the chlorine fluorides. Retrieved from [Link]

• PlasticsEurope. (2025, September 8). Guide for the Safe Handling of Fluoropolymer Resins. Retrieved from [Link]

• Michigan Technological University. (n.d.). Hazardous Waste Disposal Procedures. Retrieved from [Link]

• MetaSci Inc. (n.d.). Safety Data Sheet: 1-Methylpyrrolidine. Retrieved from [Link]

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